The Conjugate Base of 2-Aminobenzenesulfonic Acid: A Technical Guide to Orthanilic Acid Equilibria
Executive Summary 2-Aminobenzenesulfonic acid (orthanilic acid) is a critical isomer within the aminobenzenesulfonic acid family, widely utilized in dye synthesis, fine chemicals, and peptidomimetics. Understanding its a...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
2-Aminobenzenesulfonic acid (orthanilic acid) is a critical isomer within the aminobenzenesulfonic acid family, widely utilized in dye synthesis, fine chemicals, and peptidomimetics. Understanding its acid-base behavior—specifically the formation and stabilization of its conjugate base—is essential for drug development professionals designing novel β-amino acid analogs. This whitepaper elucidates the thermodynamic equilibria, structural properties, and laboratory protocols associated with the conjugate base of 2-aminobenzenesulfonic acid.
Molecular Architecture and Acid-Base Equilibria
Orthanilic acid (CAS 88-21-1) features an amino group (-NH₂) and a highly acidic sulfonic acid group (-SO₃H) adjacent to each other on a benzene ring[1]. In aqueous environments, the sulfonic acid group (pKa < 0) spontaneously donates its proton to the basic amino group, forming a zwitterion (inner salt) characterized by an -NH₃⁺ and -SO₃⁻ configuration[2].
The experimentally relevant pKa of 2.48 at 25 °C[3] corresponds to the deprotonation of the anilinium ion (-NH₃⁺) within this zwitterion. Therefore, the true conjugate base in standard aqueous conditions (pH > 2.48) is the 2-aminobenzenesulfonate anion , where the amino group is neutral (-NH₂) and the sulfonate group remains deprotonated (-SO₃⁻). The ortho configuration reduces resonance stabilization compared to the para isomer (sulfanilic acid, pKa 3.23), rendering orthanilic acid more acidic[1][4].
Protonation states of 2-aminobenzenesulfonic acid across the pH spectrum.
Physicochemical Properties
The formation of the zwitterion and its subsequent conversion to the conjugate base significantly alters the molecule's solubility and reactivity. The zwitterion exhibits strong intermolecular electrostatic interactions, resulting in a high decomposition temperature (~325 °C) and low solubility in cold water[1][3]. Conversion to the sodium salt of the conjugate base drastically increases aqueous solubility.
Table 1: Quantitative Chemical Data for Orthanilic Acid
In pharmaceutical research, the conjugate base of orthanilic acid (often abbreviated as SAnt) acts as a valuable β-amino acid analog. When incorporated into peptide sequences (e.g., Xaa-SAnt-Yaa), the rigid ortho-substituted structure promotes reverse turn formation. This induces folded conformations that mimic native protein secondary structures via robust 11-membered hydrogen-bonded rings, facilitating the rational design of peptidomimetics[1][5].
Experimental Protocols: Isolation of the Conjugate Base
To utilize the conjugate base in nucleophilic substitutions or peptide coupling, the zwitterion must be quantitatively deprotonated. The following self-validating protocol ensures the complete generation of sodium 2-aminobenzenesulfonate.
Step-by-Step Methodology:
Suspension: Suspend 10.0 g of high-purity orthanilic acid zwitterion in 50 mL of deionized water. The suspension will remain cloudy due to the zwitterion's low solubility.
Titration: Slowly add 1.0 M NaOH dropwise under continuous magnetic stirring. Monitor the pH using a calibrated probe.
Equilibration: As the pH approaches and surpasses 2.48, the zwitterion converts to the highly soluble conjugate base. The solution will become completely transparent.
Validation: Adjust the final pH to 7.0 to ensure >99% conversion to the 2-aminobenzenesulfonate anion (well above the pKa of 2.48).
Isolation: Lyophilize (freeze-dry) the clear solution to obtain the sodium salt of the conjugate base as a stable, hygroscopic powder.
Experimental workflow for the preparation and isolation of the conjugate base.
References
DrugFuture Chemical Index Database. "Orthanilic Acid." DrugFuture. Available at: [Link]
Application Note: Synthesis of 2-Aminobenzenesulfonate and Its Utilization in Azo Dye Production
Target Audience: Researchers, scientists, and drug development professionals. Document Type: Technical Guide & Experimental Protocol Introduction 2-Aminobenzenesulfonic acid (orthanilic acid, CAS: 88-21-1) is a critical...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, scientists, and drug development professionals.
Document Type: Technical Guide & Experimental Protocol
Introduction
2-Aminobenzenesulfonic acid (orthanilic acid, CAS: 88-21-1) is a critical ortho-substituted aromatic amine utilized extensively as a building block in the synthesis of reactive azo dyes, acid dyes (such as Fast Yellow AB), and pharmaceutical intermediates[1]. Unlike its para-isomer (sulfanilic acid)—which can be synthesized via the direct thermal sulfonation of aniline—the ortho-isomer requires a more controlled, multi-step synthetic route to overcome steric hindrance and the regioselectivity issues inherent to direct sulfonation[2]. This application note details a validated, high-yield protocol for synthesizing 2-aminobenzenesulfonate from 2-chloronitrobenzene, followed by its application in azo dye production via diazotization and electrophilic aromatic coupling[3][4].
Mechanistic Overview and Causality
The synthesis bypasses direct sulfonation by leveraging the highly activated ortho-halogen of 2-chloronitrobenzene. The causality behind the specific reagent choices and conditions is as follows:
Nucleophilic Aromatic Substitution (SNAr): 2-chloronitrobenzene reacts with sodium disulfide to yield 2,2'-dinitrodiphenyl disulfide. The strong electron-withdrawing nitro group activates the ortho-chlorine, significantly lowering the activation energy for nucleophilic attack.
Oxidative Cleavage: The disulfide bond is selectively cleaved using chlorine gas in an acidic matrix (HCl/HNO₃) to form 2-nitrobenzenesulfonyl chloride.
Hydrolysis & Reduction: Alkaline hydrolysis converts the sulfonyl chloride to 2-nitrobenzenesulfonate. Subsequent Béchamp reduction (using iron/HCl) reduces the nitro group to an amine, yielding 2-aminobenzenesulfonate[2]. Iron is chosen over catalytic hydrogenation in many industrial settings due to its robust tolerance to residual sulfur impurities that would otherwise poison palladium or platinum catalysts.
Diazotization & Coupling: For azo dye production, the amine is diazotized with sodium nitrite at 0–5 °C[3]. This strict temperature control is causal and critical: diazonium salts are highly unstable and will irreversibly degrade into phenols via nitrogen gas evolution if the thermal kinetic energy exceeds the decomposition activation barrier[4].
Workflow Diagram
Chemical workflow for the synthesis of 2-aminobenzenesulfonate and azo dye production.
Experimental Protocols
Self-Validating System Note: Each step incorporates in-process controls (IPCs) to ensure the intermediate is fully consumed or stabilized before proceeding, preventing cascading failures in multi-step syntheses.
Protocol A: Synthesis of 2-Aminobenzenesulfonate
Step 1: Disulfide Formation
Dissolve 1.0 equivalent of 2-chloronitrobenzene in an aqueous ethanolic solution.
Add 0.55 equivalents of sodium disulfide (
Na2S2
) dropwise while maintaining the reaction at reflux (approx. 80 °C) for 4 hours.
Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (8:2) mobile phase. The complete disappearance of the 2-chloronitrobenzene spot confirms the formation of 2,2'-dinitrodiphenyl disulfide.
Cool the mixture to room temperature, filter the resulting precipitate, and wash with cold ethanol to remove unreacted starting materials.
Step 2: Oxidative Cleavage and Hydrolysis
Suspend the purified 2,2'-dinitrodiphenyl disulfide in a mixture of concentrated HCl and
HNO3
(3:1 v/v).
Bubble chlorine gas (
Cl2
) through the suspension at 20–25 °C until the solid is completely converted to the liquid 2-nitrobenzenesulfonyl chloride.
Quench the mixture into a 10% aqueous sodium carbonate (
Na2CO3
) solution, heating to 60 °C to hydrolyze the sulfonyl chloride into sodium 2-nitrobenzenesulfonate.
Validation: The mixture must transition from a biphasic suspension to a homogeneous aqueous solution, indicating the complete hydrolysis of the water-insoluble sulfonyl chloride.
Step 3: Reduction to 2-Aminobenzenesulfonate
To the aqueous solution of sodium 2-nitrobenzenesulfonate, add 3.0 equivalents of iron powder and a catalytic amount of HCl.
Heat the mixture to 90 °C for 2 hours to drive the Béchamp reduction[2].
Validation: Spot the reaction mixture on filter paper; the absence of a migrating yellow ring indicates the complete reduction of the nitro group.
Basify the solution with NaOH to precipitate iron oxides. Filter the mixture while hot, then acidify the filtrate with
H2SO4
to pH 2.0 to crystallize 2-aminobenzenesulfonic acid. Filter and dry the final product.
Protocol B: Application in Azo Dye Production (Fast Yellow AB Model)
Step 1: Diazotization
Dissolve 2.8 mmol of 4-aminobenzenesulfonic acid and 0.13 g of
Na2CO3
in 5 mL of water, heating gently to obtain a clear solution[3].
Add 0.2 g of sodium nitrite (
NaNO2
) dissolved in 1 mL of water to the amine solution[3][4].
Cool 0.5 mL of concentrated HCl in an ice-water bath to achieve a temperature of 0–5 °C[3].
Add the amine/nitrite solution to the cold HCl all at once. Strictly maintain the temperature at 0–5 °C[4].
Validation: Test the solution with starch-iodide paper. An immediate blue-black color confirms the presence of excess nitrous acid, which serves as a self-validating indicator that complete diazotization has occurred[4].
Step 2: Azo Coupling
Prepare a coupling solution by dissolving 2.8 mmol of 2-aminobenzenesulfonate in 5 mL of 1 M NaOH, and cool this solution to 5 °C[4].
Slowly add the cold diazonium salt suspension to the 2-aminobenzenesulfonate solution under vigorous stirring[3][4].
Maintain the pH between 8–10 using NaOH. Causality: Electrophilic aromatic substitution on amines is highly favored in alkaline conditions because the coupling component is activated (deprotonated), increasing its nucleophilicity[4].
Validation: An intense yellow-orange color will develop immediately. Continue stirring for 30 minutes to ensure complete coupling[4].
"Salt out" the dye by adding 10 g of NaCl. This decreases the solubility of the dye, promoting precipitation. Filter the precipitated dye and recrystallize from hot water[4].
Quantitative Data & Yield Optimization
The following table summarizes the optimized parameters, in-process controls, and expected yields for the synthesis stages, demonstrating the efficiency and reproducibility of the described protocols.
Reaction Stage
Key Reagents
Optimal Temp (°C)
IPC Validation Method
Expected Yield (%)
Purity (HPLC)
Disulfide Formation
2-Chloronitrobenzene,
Na2S2
80
TLC (Hex:EtOAc 8:2)
88 - 92
> 95%
Oxidation & Hydrolysis
Cl2
,
HCl/HNO3
,
Na2CO3
20-25 / 60
Phase Homogeneity
85 - 89
> 98%
Reduction
Fe powder, HCl
90
Filter Paper Spot Test
90 - 94
> 99%
Diazotization
NaNO2
, HCl
0 - 5
Starch-Iodide Paper
> 98 (Conversion)
N/A (Unstable)
Azo Coupling
2-Aminobenzenesulfonate, NaOH
0 - 5
Visual (Colorimetric)
80 - 85
> 96%
References
A kind of synthesis technique of reactive dye intermediate orthanilic acid - Google Patents.
CAS 88-21-1: 2-Aminobenzenesulfonic acid - CymitQuimica.
Aniline-2-sulfonic acid 88-21-1 wiki - Guidechem.
An In-depth Technical Guide to Fast Yellow AB: Synonyms, Properties, and Experimental Protocols - Benchchem.
An In-depth Technical Guide to the Synthesis of Fast Yellow AB via Diazotization - Benchchem.
The Strategic Role of 2-Aminobenzenesulfonate in Pharmaceutical Synthesis: Application Notes and Protocols
Introduction: Unveiling the Synthetic Potential of a Versatile Building Block In the landscape of pharmaceutical development, the selection of appropriate starting materials is a critical determinant of synthetic efficie...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: Unveiling the Synthetic Potential of a Versatile Building Block
In the landscape of pharmaceutical development, the selection of appropriate starting materials is a critical determinant of synthetic efficiency, scalability, and the ultimate success of a drug candidate. 2-Aminobenzenesulfonate, also known as orthanilic acid, emerges as a foundational building block of significant interest.[1] Its unique bifunctional nature, possessing both a nucleophilic amino group and a sulfonic acid moiety on an aromatic scaffold, renders it an invaluable intermediate in the synthesis of a diverse array of active pharmaceutical ingredients (APIs).[2] This application note provides an in-depth technical guide for researchers, scientists, and drug development professionals on the strategic utilization of 2-aminobenzenesulfonate in pharmaceutical manufacturing. We will delve into the core chemical principles, provide detailed, field-proven protocols for its key transformations, and present robust analytical methodologies for quality control, thereby offering a comprehensive framework for its practical application.
Physicochemical Properties and Handling
2-Aminobenzenesulfonate is a white to light brown crystalline powder with a molecular formula of C₆H₇NO₃S and a molecular weight of 173.19 g/mol .[3][4] Its solubility in water is limited but can be enhanced in alkaline solutions.[4] Understanding its physical and chemical properties is paramount for safe handling and successful implementation in synthetic workflows.
Safety Precautions: 2-Aminobenzenesulfonate is classified as an irritant and may cause skin and eye irritation.[6] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times. All manipulations should be conducted in a well-ventilated fume hood.
Core Synthetic Transformations: A Mechanistic Perspective
The synthetic utility of 2-aminobenzenesulfonate is primarily centered around two key reactive sites: the aromatic amino group and the sulfonic acid group. These functionalities allow for a range of chemical modifications, with diazotization-coupling reactions and sulfonamide formation being the most prominent in pharmaceutical synthesis.
Diazotization and Azo Coupling: Crafting Chromophores and Bioactive Scaffolds
The primary aromatic amine of 2-aminobenzenesulfonate can be readily converted to a diazonium salt through a process known as diazotization. This reaction involves treatment with nitrous acid (HNO₂), typically generated in situ from sodium nitrite (NaNO₂) and a strong mineral acid at low temperatures (0-5 °C).[7][8] The resulting diazonium salt is a highly versatile intermediate.
Mechanism of Diazotization
The diazotization of an aromatic amine is a well-established reaction that proceeds through several key steps:
Formation of the Nitrosating Agent: In an acidic medium, nitrous acid is protonated and subsequently loses a water molecule to form the highly electrophilic nitrosonium ion (NO⁺).[7]
N-Nitrosation: The nucleophilic amino group of 2-aminobenzenesulfonate attacks the nitrosonium ion. This is typically the rate-determining step.[3]
Proton Transfer and Dehydration: A series of proton transfers and the elimination of a water molecule lead to the formation of the stable aryl diazonium ion.[7]
Caption: Mechanism of diazotization of 2-aminobenzenesulfonate.
The resulting diazonium salt can then undergo a coupling reaction with an electron-rich aromatic compound, such as a phenol or another aniline derivative, to form an azo compound.[9][10] While azo dyes are a primary application, this chemistry can also be employed to link molecular fragments in the synthesis of more complex pharmaceutical agents.
Sulfonamide Formation: The Gateway to a Privileged Pharmacophore
The sulfonamide functional group is a cornerstone of medicinal chemistry, found in a wide array of drugs including diuretics, anti-diabetics, and anti-inflammatory agents.[11] While 2-aminobenzenesulfonate already contains a sulfonic acid group, it is not in the form of a sulfonamide. To introduce a sulfonamide moiety using 2-aminobenzenesulfonate as a starting material, a multi-step synthesis is typically required. A common misconception is that drugs like Celecoxib and Furosemide are directly synthesized from orthanilic acid. However, their synthesis starts from different precursors.[12][13]
A more direct, albeit less common, route to a sulfonamide from 2-aminobenzenesulfonate would involve the conversion of the sulfonic acid to a sulfonyl chloride, followed by reaction with an amine. However, a more prevalent and illustrative synthesis of a sulfonamide begins with a more readily available starting material like acetanilide, which can be chlorosulfonated and subsequently aminated.[8][14] This process provides a valuable model for understanding the fundamental reactions involved in sulfonamide synthesis.
Mechanism of Sulfonamide Formation
The formation of a sulfonamide from a sulfonyl chloride and an amine is a nucleophilic acyl substitution-type reaction.
Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the amine attacks the electrophilic sulfur atom of the sulfonyl chloride.
Intermediate Formation: A tetrahedral intermediate is formed.
Chloride Elimination: The chloride ion, being a good leaving group, is eliminated, and a proton is lost from the nitrogen atom to yield the stable sulfonamide. A base is typically added to neutralize the HCl byproduct.[15]
Caption: General mechanism of sulfonamide formation.
Experimental Protocols
The following protocols are provided as a guide for the laboratory-scale synthesis and analysis of compounds derived from 2-aminobenzenesulfonate. These should be adapted and optimized based on specific laboratory conditions and safety assessments.
Protocol 1: Diazotization of 2-Aminobenzenesulfonate and Azo Coupling with Phenol
This protocol details the formation of an azo dye, a reaction that showcases the utility of the diazonium salt intermediate.
Materials:
2-Aminobenzenesulfonate (Orthanilic Acid)
Sodium Nitrite (NaNO₂)
Concentrated Hydrochloric Acid (HCl)
Phenol
Sodium Hydroxide (NaOH)
Ice
Distilled Water
Starch-iodide paper
Procedure:
Part A: Diazotization of 2-Aminobenzenesulfonate
In a 100 mL beaker, dissolve 1.73 g (10 mmol) of 2-aminobenzenesulfonate in 20 mL of water and 2.5 mL of concentrated HCl.
Cool the mixture to 0-5 °C in an ice-salt bath with continuous stirring.
In a separate beaker, dissolve 0.7 g (10.1 mmol) of sodium nitrite in 5 mL of cold water.
Slowly add the sodium nitrite solution dropwise to the cold 2-aminobenzenesulfonate solution, ensuring the temperature remains below 5 °C.
After the addition is complete, continue stirring for 15 minutes at 0-5 °C.
Check for the presence of excess nitrous acid by spotting a drop of the reaction mixture onto starch-iodide paper; a blue-black color indicates completion.
Part B: Azo Coupling with Phenol
In a 250 mL beaker, dissolve 0.94 g (10 mmol) of phenol in 20 mL of 10% aqueous sodium hydroxide solution.
Cool this solution to 5 °C in an ice bath.
Slowly, and with vigorous stirring, add the cold diazonium salt solution from Part A to the alkaline phenol solution.
A brightly colored precipitate should form immediately.
Continue stirring the mixture in the ice bath for 30 minutes to ensure the completion of the coupling reaction.
Collect the solid product by vacuum filtration, wash thoroughly with cold water, and dry in a vacuum oven.
Parameter
Expected Value
Yield
85-95%
Appearance
Orange-red solid
Melting Point
Varies with purity
Protocol 2: Synthesis of a Sulfonamide (Illustrative Example: Sulfanilamide from Acetanilide)
This multi-step protocol, while not starting from 2-aminobenzenesulfonate, provides a representative workflow for the synthesis of an aromatic sulfonamide, a key class of pharmaceuticals.[14][16]
Materials:
Acetanilide
Chlorosulfonic Acid
Concentrated Aqueous Ammonia
Concentrated Hydrochloric Acid
Sodium Carbonate
Ice
Procedure:
Step 1: Synthesis of p-Acetamidobenzenesulfonyl Chloride
In a dry 100 mL round-bottom flask, place 5.0 g of dry acetanilide.
Cool the flask in an ice bath.
CAUTION: Perform in a fume hood. Carefully and slowly add 12.5 mL of chlorosulfonic acid dropwise with constant swirling.
Once the addition is complete, remove the ice bath and allow the mixture to stand at room temperature for 30 minutes.
Heat the reaction mixture in a water bath at 60-70 °C for 30 minutes.
Carefully pour the reaction mixture onto 100 g of crushed ice.
Collect the precipitated p-acetamidobenzenesulfonyl chloride by vacuum filtration and wash with cold water.
Step 2: Synthesis of p-Acetamidobenzenesulfonamide
Transfer the crude, moist p-acetamidobenzenesulfonyl chloride to a beaker.
Add 20 mL of concentrated aqueous ammonia and stir to form a thick paste.
Heat the mixture gently in a water bath for 10-15 minutes.
Cool the mixture in an ice bath and collect the p-acetamidobenzenesulfonamide by vacuum filtration.
Step 3: Hydrolysis to Sulfanilamide
Transfer the crude p-acetamidobenzenesulfonamide to a round-bottom flask.
Add 10 mL of 6 M hydrochloric acid and heat the mixture at reflux for 30-45 minutes.
Cool the solution to room temperature.
Slowly neutralize the solution with sodium carbonate until it is neutral to litmus paper.
Cool the mixture in an ice bath to precipitate the sulfanilamide.
Collect the product by vacuum filtration, wash with cold water, and recrystallize from hot water.
Parameter
Expected Value
Overall Yield
40-50%
Appearance
White crystalline solid
Melting Point
163-164 °C
Analytical Quality Control
Robust analytical methods are essential for ensuring the purity and identity of 2-aminobenzenesulfonate and its derivatives throughout the manufacturing process.
High-Performance Liquid Chromatography (HPLC)
HPLC is a powerful technique for the quantitative analysis of 2-aminobenzenesulfonate and related sulfonamides.[17][18]
Typical HPLC Parameters for 2-Aminobenzenesulfonate Analysis:
Parameter
Condition
Column
C18 reverse-phase (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase
Isocratic or gradient elution with a mixture of an aqueous buffer (e.g., phosphate buffer, pH 3.0) and an organic modifier (e.g., acetonitrile or methanol)
Flow Rate
1.0 mL/min
Detection
UV at 254 nm
Injection Volume
10-20 µL
Column Temperature
25-30 °C
Under these conditions, 2-aminobenzenesulfonate can be separated from its isomers and potential impurities. Method validation should be performed to determine linearity, accuracy, precision, and limits of detection and quantification (LOD/LOQ).[15][18]
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is an indispensable tool for the structural elucidation and purity assessment of 2-aminobenzenesulfonate and its derivatives.
¹H NMR (DMSO-d₆, 400 MHz) of 2-Aminobenzenesulfonic Acid: [19]
δ 7.78 (d, 1H): Aromatic proton ortho to the sulfonic acid group.
δ 7.50-7.30 (m, 2H): Aromatic protons.
δ 9.17 (s, broad, 3H): Protons of the amino and sulfonic acid groups (exchangeable with D₂O).
¹³C NMR (DMSO-d₆, 100 MHz) of 2-Aminobenzenesulfonic Acid:
The spectrum will show six distinct signals in the aromatic region, with the carbon attached to the sulfonic acid group being the most downfield.
Gas Chromatography-Mass Spectrometry (GC-MS)
For more volatile derivatives or after appropriate derivatization, GC-MS can be a valuable tool for separation and identification. Derivatization is often necessary for sulfonamides to improve their thermal stability and chromatographic behavior.
Conclusion
2-Aminobenzenesulfonate is a versatile and strategically important building block in pharmaceutical synthesis. Its rich chemistry, centered on the reactivity of its amino and sulfonic acid groups, provides access to a wide range of molecular architectures, most notably those containing the sulfonamide pharmacophore. A thorough understanding of the underlying reaction mechanisms, coupled with the implementation of robust and well-characterized experimental protocols and analytical methods, is essential for leveraging the full potential of this valuable intermediate. This application note serves as a comprehensive resource to guide researchers in the effective and safe utilization of 2-aminobenzenesulfonate in their drug discovery and development endeavors.
References
BYJU'S. (2019, February 18). Diazotization Reaction Mechanism. Retrieved from [Link]
Practical Medicinal Chemistry. (2021, May 5). To prepare and submit Sulphanilamide from acetanilide. Retrieved from [Link]
Online Chemistry notes. (2023, May 25). Diazotization reaction: Mechanism and Uses. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 5460186, 2-aminobenzenesulfonate. Retrieved from [Link]
Grokipedia. (n.d.). Orthanilic acid. Retrieved from [Link]
CABI Digital Library. (2014, February 26). A rapid HPLC method for the determination of sulphonamides and trimethoprim in feed premixes. Retrieved from [Link]
NINGBO INNO PHARMCHEM CO.,LTD. (2026, March 14). Aniline-2-Sulfonic Acid: A Foundational Building Block in Pharmaceutical Synthesis. Retrieved from [Link]
Slideshare. (n.d.). Principle Synthesis mechanism and identifiacation of sulphanilamide. Retrieved from [Link]
Slideshare. (n.d.). To synthesize and submit sulphanilamide. Retrieved from [Link]
Trends in Sciences. (2023, March 15). Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. Retrieved from [Link]
ResearchGate. (n.d.). Synthesis of Celecoxib and Structural Analogs- A Review. Retrieved from [Link]
JOCPR. (n.d.). Chlorosulfonation of Acetanilide to Obtain an Intermediate for the Preparation of a Sulfa Drug. Retrieved from [Link]
Al-Farahidi Expert Systems Journal. (n.d.). Synthesis of some new sulfonamide derivatives from acetanilide and ami. Retrieved from [Link]
ResearchGate. (n.d.). Yield, purity, and characteristic impurities of the sulfonamide.... Retrieved from [Link]
Asian Journal of Pharmaceutics. (2017, February 17). Chlorosulfonation of Acetanilide to Obtain an Intermediate for the Preparation of a Sulfa Drug. Retrieved from [Link]
Organic Syntheses. (n.d.). Sulfanilyl chloride, N-acetyl-. Retrieved from [Link]
ResearchGate. (2025, January 26). Chlorosulfonation of Acetanilide to Obtain an Intermediate for the Preparation of a Sulfa Drug. Retrieved from [Link]
Google Patents. (n.d.). WO1996012714A1 - Process for the preparation of furosemide.
PubMed. (2005, April 15). Analysis of Chlorinated, Sulfochlorinated and Sulfonamide Derivatives of N-Tetradecane by Gas chromatography/mass Spectrometry. Retrieved from [Link]
Digital Commons @ NJIT. (n.d.). I. Certain azo dyes derived from 2-amino phenol-4-sulfonic acid. Retrieved from [Link]
ResearchGate. (n.d.). (PDF) Preparation of some azo compounds by diazotization and coupling of 2- amino -5 – thiol -1,3,4- thiadizaole. Retrieved from [Link]
The Synthesis of Azo Dyes. (n.d.). Retrieved from [Link]
Scribd. (n.d.). Azo Dye Synthesis via Coupling Reaction. Retrieved from [Link]
Pharmaffiliates. (n.d.). Orthanilic Acid. Retrieved from [Link]
MDPI. (2019, January 11). A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide and Sulfonate Carboxylic Acid Derivatives—X-ray Structure, Hirshfeld Analysis and Spectroscopic Characterizations. Retrieved from [Link]
PubMed. (2014, January 15). Synthesis of anthranilic acid derivatives through iron-catalyzed ortho amination of aromatic carboxamides with N-chloroamines. Retrieved from [Link]
Impactfactor. (2021, October 15). Synthesis and Biological Activity of New Sulfonamide Derivatives. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling. Retrieved from [Link]
Macmillan Group - Princeton University. (2023, September 28). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Retrieved from [Link]
Google Patents. (n.d.). CN105481735B - A kind of method for preparing orthanilic acid.
Google Patents. (n.d.). A kind of synthesis technique of reactive dye intermediate orthanilic acid.
National Toxicology Program. (n.d.). Nomination Background: Orthanilic acid (CASRN: 88-21-1). Retrieved from [Link]
SIELC Technologies. (2022, June 17). HPLC Method for Analysis of Sulfonic acids on BIST A+ Column. Retrieved from [Link]
Wikipedia. (n.d.). Orthanilic acid. Retrieved from [Link]
Merck Index. (n.d.). Orthanilic Acid. Retrieved from [Link]
Application Note: Advanced Protocol for the Diazotization of 2-Aminobenzenesulfonate
Executive Summary & Chemical Context The diazotization of 2-aminobenzenesulfonic acid (commonly known as orthanilic acid) is a foundational chemical transformation utilized in the synthesis of complex azo dyes and as a c...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Chemical Context
The diazotization of 2-aminobenzenesulfonic acid (commonly known as orthanilic acid) is a foundational chemical transformation utilized in the synthesis of complex azo dyes and as a critical precursor for palladium-catalyzed cross-coupling reactions, such as the Heck-Matsuda reaction 1.
Unlike simple anilines, orthanilic acid exists predominantly as a zwitterion (
C6H4(NH3+)(SO3−)
) in its solid state. This internal salt formation renders the compound highly insoluble in aqueous acidic media, which historically complicates standard direct diazotization protocols. To circumvent this, drug development professionals and synthetic chemists employ a "Reverse Diazotization" (or indirect diazotization) strategy. This guide details a self-validating, highly controlled protocol designed to maximize the yield and purity of the resulting 2-sulfobenzenediazonium inner salt.
Mechanistic Rationale & Experimental Causality
To ensure a robust and reproducible workflow, it is critical to understand the physicochemical causality behind each experimental manipulation:
Zwitterionic Solubilization: Because the zwitterionic form of orthanilic acid is insoluble in water, the protocol initiates with alkaline dissolution using sodium hydroxide (NaOH). This deprotonates the ammonium moiety, yielding the highly water-soluble sodium 2-aminobenzenesulfonate 2.
The "Reverse Diazotization" Kinetics: Instead of adding sodium nitrite (
NaNO2
) to an acidic amine suspension,
NaNO2
is mixed directly into the alkaline amine solution. Hydrochloric acid (HCl) is then introduced dropwise. As the local pH drops, the free sulfonic acid precipitates as an ultra-fine, highly reactive microcrystalline suspension. Simultaneously, nitrous acid (
HNO2
) is liberated. This co-localization ensures instantaneous nitrosation, preventing the accumulation of unreacted amine and suppressing the formation of unwanted diazoamino oligomers.
Thermal Stability: The conversion of the primary amine to a diazonium salt is highly exothermic. Diazonium species are thermodynamically unstable and prone to nitrogen extrusion (yielding a phenolic byproduct) if the temperature exceeds 5–10 °C 3. Strict thermoregulation (0–5 °C) is enforced throughout the acid addition phase.
Process Visualization
Workflow for the reverse diazotization of 2-aminobenzenesulfonic acid.
Quantitative Parameters & Reagent Matrix
The following table outlines the stoichiometric requirements for a standard 20 mmol scale synthesis, optimized for complete conversion while minimizing hazardous waste generation 2.
Reagent
MW ( g/mol )
Equivalents
Mass / Volume
Primary Function
2-Aminobenzenesulfonic Acid
173.19
1.00
3.46 g
Aromatic substrate
Sodium Hydroxide (NaOH)
40.00
1.00
0.80 g
Solubilizing base
Sodium Nitrite (
NaNO2
)
69.00
1.05
1.45 g
Nitrosating agent
Hydrochloric Acid (37%)
36.46
~2.50
4.50 mL
Acid catalyst / Proton source
Sulfamic Acid
97.10
As needed
~0.10 g
HNO2
Quenching agent
Distilled Water
18.02
Solvent
50.0 mL
Reaction medium
Self-Validating Experimental Protocol
This methodology incorporates In-Process Controls (IPCs) to ensure the system self-validates at critical transition points.
Step 1: Substrate Solubilization
Equip a 250 mL round-bottom flask with a magnetic stir bar.
Suspend 3.46 g (20 mmol) of 2-aminobenzenesulfonic acid in 50 mL of distilled water.
Gradually add 0.80 g (20 mmol) of NaOH to the suspension under continuous stirring at room temperature.
IPC Check: Stir until the solution becomes completely transparent. Causality: Any residual opacity indicates incomplete deprotonation of the zwitterion, which will severely depress the final yield.
To the clear alkaline solution, add 1.45 g (21 mmol, 1.05 eq) of sodium nitrite (
NaNO2
).
Stir for 5 minutes to ensure complete homogeneous dissolution.
Submerge the reaction flask in an ice-water bath (supplemented with a small amount of NaCl to depress the freezing point if necessary).
IPC Check: Insert an internal thermometer. Do not proceed until the internal temperature stabilizes between 0 °C and 2 °C.
Step 3: Acid-Catalyzed Nitrosation
Charge a pressure-equalizing dropping funnel with 4.50 mL of concentrated HCl (37%).
Begin dropwise addition of the HCl into the reaction mixture over a period of 45 to 60 minutes.
IPC Check: Monitor the internal thermometer continuously. The addition rate must be strictly throttled so that the temperature never exceeds 5 °C . Causality: Exceeding this thermal threshold triggers the irreversible degradation of the forming diazonium salt into 2-hydroxybenzenesulfonic acid.
As the acid is added, observe the transient formation of a fine white precipitate (the free amine) which rapidly redissolves/reacts to form the soluble or finely suspended diazonium inner salt.
Step 4: Endpoint Validation & Quenching
After the complete addition of HCl, maintain stirring at 0–5 °C for an additional 30 minutes to ensure kinetic completion.
IPC Check (Endpoint Validation): Dip a glass stirring rod into the mixture and touch it to a strip of starch-iodide paper. An immediate, deep blue-black coloration confirms the presence of a slight excess of nitrous acid, validating that the primary amine has been completely consumed.
Quenching: Excess
HNO2
can cause deleterious side reactions in downstream applications (e.g., oxidizing palladium catalysts). Add sulfamic acid in small 20 mg portions, stirring for 2 minutes after each addition, until a repeated starch-iodide test yields a negative (no color change) result. Causality: Sulfamic acid selectively reacts with
HNO2
to safely evolve nitrogen gas (
N2
) and sulfuric acid.
The resulting cold solution/suspension of 2-sulfobenzenediazonium inner salt is now ready for immediate use in downstream azo-coupling or cross-coupling cascades. Do not isolate or store the diazonium salt dry due to explosion hazards.
References
Using Aryl Diazonium Salts in Palladium-Catalyzed Reactions under Safer Conditions
Source: ACS Publications
URL
Electronic Supplementary Information (ESI)
US5874547A - Diazotization of amines
Source: Google Patents
URL
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Synthesis Chemists, and Drug Development Professionals
Document Type: Technical Application Guide & Validated Protocols
Introduction & Chemical Profiling
2-Aminobenzenesulfonate, widely known as 1 (CAS 88-21-1), is a highly versatile bifunctional building block in organic synthesis[1]. Characterized by an amino group (-NH₂) positioned ortho to a sulfonic acid group (-SO₃H), this molecule exhibits unique steric and electronic properties. In its solid state, it exists primarily as a zwitterion, which accounts for its high thermal decomposition threshold (~325 °C) and moderate aqueous solubility[2].
As a Senior Application Scientist, I emphasize that understanding the zwitterionic nature of orthanilic acid is the key to unlocking its reactivity. Its dual functionality allows it to act as both a nucleophile (via the amine) and a directing group, making it indispensable in complex molecular assembly.
Strategic Applications in Synthesis
The structural geometry of orthanilic acid lends itself to several high-value applications across different chemical sectors:
Azo Dye Manufacturing: Orthanilic acid is a premier coupling component and diazo precursor. In the synthesis of dyes like Fast Yellow AB, its ortho-substituted structure directs electrophilic aromatic substitution predominantly to the para position, yielding stable, highly conjugated azo compounds[3].
Pharmaceutical Scaffolds: It serves as the foundational scaffold for 5-sulfamoylorthanilic acids. These sulfonamide derivatives are developed for their salidiuretic properties, effectively promoting both diuresis and natriuresis in treatments for edema and hypertension[1].
Peptidomimetics: Recent advances highlight its role in promoting reverse turn formation in peptides. When incorporated into peptide sequences, the rigid geometry of orthanilic acid induces a folded conformation stabilized by robust 11-membered-ring hydrogen bonding[2].
Mechanistic Insights: Causality in Experimental Design
To achieve high yields and purity, researchers must move beyond rote protocol execution and understand the physicochemical causality driving each reaction step:
Zwitterionic Disruption for Solubility: Orthanilic acid has low solubility in organic solvents and cold water (10–50 mg/mL)[1]. Experimental protocols must utilize bases (like Na₂CO₃ or NaOH) to deprotonate the sulfonic acid. This disrupts the zwitterionic lattice, forming a highly soluble sodium salt and freeing the amine lone pair for nucleophilic attack.
Thermal Control in Diazotization: The conversion of the amino group to a diazonium salt requires strict thermal control (0–5 °C)[4]. Diazonium ions are highly reactive and thermodynamically unstable; exceeding 5 °C leads to rapid decomposition into phenols and nitrogen gas.
Regioselectivity in Azo Coupling: The -NH₂ group is strongly activating and ortho/para directing. Because the bulky -SO₃H group occupies one ortho position, steric hindrance dictates that incoming electrophiles (such as diazonium salts) exclusively attack the para position, ensuring high regiochemical purity[3].
Validated Experimental Protocols
Protocol A: Preparation of Orthanilic Acid via Iron-Mediated Reduction
This protocol utilizes a controlled reduction of o-nitrobenzenesulfonyl chloride.
Step-by-Step Methodology:
Hydrolysis: In a 3-L flask, combine o-nitrobenzenesulfonyl chloride (0.90 mol), anhydrous sodium carbonate (100 g), and distilled water (600 mL). Heat to boiling for 45 minutes.
Causality: Boiling in alkaline conditions completely hydrolyzes the sulfonyl chloride to the water-soluble sulfonate salt.
Reduction: Acidify the filtered orange-red solution slightly with acetic acid (~25 mL). Heat to boiling and add iron filings (350 g total, ~20-mesh) in 25 g increments every 15 minutes under vigorous liquid-sealed stirring.
Causality: Iron in mildly acidic media acts as a selective reducing agent (Béchamp reduction), reducing the nitro group to an amine without cleaving the C-S bond.
Self-Validation Check: After 4 hours of stirring, extract and filter a small sample. The filtrate must be almost colorless. If it remains red or orange, reduction is incomplete; continue heating and stirring.
Purification: Add 2 g of decolorizing carbon to the hot mixture, filter by suction to remove iron oxides, and wash the residue with hot water.
Crystallization: Chill the filtrate to 15 °C and slowly add 95 mL of concentrated HCl.
Causality: The strong acid protonates the sulfonate, reforming the insoluble zwitterion. Orthanilic acid precipitates as colorless hexagonal plates. Yield: ~57%[5].
Figure 1: Workflow for the preparation of orthanilic acid via iron-mediated reduction.
Protocol B: Synthesis of Fast Yellow AB (Azo Coupling)
This protocol demonstrates the use of orthanilic acid as a highly regioselective coupling component.
Step-by-Step Methodology:
Diazotization of Sulfanilic Acid: Dissolve sulfanilic acid (10 mmol) and Na₂CO₃ (5 mmol) in 50 mL water. Add NaNO₂ (11 mmol) and cool the solution to room temperature. Slowly add this mixture to a chilled solution of concentrated HCl (5 mL in 20 g crushed ice), maintaining the temperature at 0–5 °C[4].
Self-Validation Check: Touch a glass stirring rod to the reaction mixture and spot it onto starch-iodide paper. An immediate blue-black color confirms the presence of excess nitrous acid, validating complete diazotization[3].
Activation of Orthanilic Acid: In a separate beaker, dissolve orthanilic acid (10 mmol) in 50 mL of 1 M NaOH. Cool this solution to 5 °C.
Causality: Alkaline conditions keep the amino group unprotonated, maximizing its nucleophilicity and activating the aromatic ring for the subsequent electrophilic attack[4].
Azo Coupling: Slowly add the cold diazonium suspension to the activated orthanilic acid solution while maintaining vigorous stirring and a temperature <10 °C. An intense yellow-orange color will immediately develop, indicating the formation of the azo dye.
Isolation: "Salt out" the dye by adding 10–15 g of NaCl to the mixture.
Causality: The common-ion effect decreases the solubility of the dye, promoting rapid precipitation. Filter and wash with a cold saturated NaCl solution[4].
Figure 2: Two-stage diazotization and azo coupling pathway for Fast Yellow AB synthesis.
Quantitative Data Summary
Parameter
Value
Causality / Scientific Rationale
Molecular Weight
173.19 g/mol
Essential for precise stoichiometric calculations in coupling reactions[1].
Melting Point
~325 °C (Decomp.)
High thermal stability is dictated by its robust zwitterionic solid-state lattice[2].
Aqueous Solubility
10–50 mg/mL (22 °C)
Necessitates alkaline conversion (e.g., to sodium salt) for high-concentration synthesis[1].
Diazotization Temp.
0–5 °C
Prevents the thermodynamic degradation of diazonium intermediates into phenols[4].
Reduction Yield
~57%
Reflects the crystallization efficiency when precipitating the zwitterion from acidic media[5].
References
Grokipedia - Orthanilic acid: Laboratory preparation, Industrial production, and Applications. Available at:[Link]
Wikipedia - Orthanilic acid: Properties and Biological Significance. Available at: [Link]
Organic Syntheses - Orthanilic acid Procedure. Available at: [Link]
HPLC-UV method for quantitative analysis of 2-Aminobenzenesulfonate
An Application Note for the Quantitative Analysis of 2-Aminobenzenesulfonate by HPLC-UV Abstract This application note details a robust and validated High-Performance Liquid Chromatography (HPLC) method with Ultraviolet...
Author: BenchChem Technical Support Team. Date: April 2026
An Application Note for the Quantitative Analysis of 2-Aminobenzenesulfonate by HPLC-UV
Abstract
This application note details a robust and validated High-Performance Liquid Chromatography (HPLC) method with Ultraviolet (UV) detection for the precise quantification of 2-Aminobenzenesulfonate, also known as Orthanilic acid.[1] The method is designed for researchers, quality control analysts, and drug development professionals requiring a reliable analytical procedure for assay or impurity testing. The protocol is grounded in the principles of reverse-phase chromatography and has been structured to meet the rigorous validation standards outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines, ensuring its suitability for its intended purpose.[2][3][4]
Introduction and Scientific Rationale
2-Aminobenzenesulfonate (Orthanilic acid) is an important chemical intermediate and a potential process-related impurity or degradant in the synthesis of various pharmaceutical compounds, particularly sulfonamides. Its accurate quantification is critical for ensuring the purity, safety, and efficacy of active pharmaceutical ingredients (APIs) and finished drug products.[5]
The analytical challenge lies in developing a method that is not only accurate and precise but also specific enough to distinguish 2-Aminobenzenesulfonate from structurally similar compounds and matrix components. High-Performance Liquid Chromatography (HPLC) is the preeminent technique for this purpose due to its high resolving power.[6] This method employs a reverse-phase C18 column, which separates compounds based on their hydrophobicity. 2-Aminobenzenesulfonate, being a polar molecule, requires a highly aqueous mobile phase for adequate retention and sharp peak shape. UV detection is selected due to the presence of a benzene ring chromophore in the analyte, which allows for sensitive detection at an appropriate wavelength. The entire method is built upon a foundation of systematic validation to establish its performance characteristics and define its operational limits.
Materials and Instrumentation
Instrumentation
HPLC System equipped with a quaternary or binary pump, degasser, autosampler, and column thermostatting compartment.
UV-Visible or Photodiode Array (PDA) Detector.
Chromatography Data System (CDS) for instrument control, data acquisition, and processing.
Analytical Balance (4-5 decimal places).
pH Meter.
Ultrasonic Bath for solvent degassing and sample dissolution.
Volumetric glassware (Class A).
Chemicals and Reagents
2-Aminobenzenesulfonate Reference Standard (purity ≥ 99%).
Acetonitrile (HPLC Grade).
Potassium Dihydrogen Phosphate (KH₂PO₄) (AR Grade).
Phosphoric Acid (AR Grade).
Water (HPLC Grade or Milli-Q).
0.45 µm membrane filters (for mobile phase) and 0.45 µm syringe filters (for sample/standard).
Detailed Analytical Protocol
The core of this quantitative method is a reproducible and robust set of chromatographic conditions, coupled with meticulous preparation of standards and samples.
Chromatographic Conditions
All critical parameters for the HPLC analysis are summarized in the table below for clarity and ease of setup.
Parameter
Specification
Column
C18 Reverse-Phase, 4.6 x 150 mm, 5 µm particle size
Mobile Phase
20mM KH₂PO₄ buffer (pH adjusted to 3.0 with H₃PO₄) : Acetonitrile (95:5 v/v)
Rationale for Parameter Selection: A C18 column is a versatile and standard choice for reverse-phase chromatography. The highly aqueous mobile phase (95% buffer) is necessary to retain the polar 2-Aminobenzenesulfonate on the nonpolar stationary phase. A pH of 3.0 ensures that the sulfonic acid group is ionized and the amine group is protonated, leading to consistent retention and good peak shape. The 254 nm wavelength is chosen as it provides a good balance of sensitivity and selectivity for aromatic compounds.
Preparation of Solutions
Accuracy in solution preparation is fundamental to the overall accuracy of the method.[11]
Mobile Phase (20mM KH₂PO₄, pH 3.0):
Accurately weigh 2.72 g of KH₂PO₄ and dissolve in 1000 mL of HPLC-grade water.
Adjust the pH to 3.0 ± 0.05 using dilute phosphoric acid.
Filter the buffer solution through a 0.45 µm membrane filter.[12]
Prepare the final mobile phase by mixing 950 mL of the prepared buffer with 50 mL of acetonitrile.
Degas the final mobile phase for 15-20 minutes in an ultrasonic bath before use.
Diluent: The mobile phase (Buffer:Acetonitrile 95:5) is used as the diluent for preparing standards and samples to ensure solvent compatibility and prevent peak distortion.
Standard Stock Solution (1000 µg/mL):
Accurately weigh approximately 25 mg of 2-Aminobenzenesulfonate reference standard into a 25 mL volumetric flask.
Add approximately 15 mL of diluent and sonicate for 5 minutes to dissolve.
Allow the solution to return to room temperature, then dilute to the mark with diluent and mix thoroughly.
Calibration Standards (e.g., 1-100 µg/mL):
Prepare a series of working standard solutions by serially diluting the Standard Stock Solution with the diluent to achieve the desired concentrations for the calibration curve.
Sample Preparation
The objective of sample preparation is the complete extraction of the analyte from the sample matrix into a clean solution suitable for injection.[11][13][14][15]
Weighing: Accurately weigh a quantity of the sample powder expected to contain a target amount of 2-Aminobenzenesulfonate.
Dissolution: Transfer the weighed sample to an appropriate volumetric flask. Add approximately 70% of the flask volume with diluent.
Extraction: Sonicate the flask for 15-20 minutes to ensure complete dissolution and extraction of the analyte.[16]
Dilution: Allow the solution to cool to ambient temperature, then dilute to the final volume with diluent and mix well. The final target concentration should fall within the linear range of the calibration curve.
Filtration: Prior to injection, filter the sample solution through a 0.45 µm chemically compatible syringe filter into an HPLC vial. Discard the first 1-2 mL of the filtrate.
Fig 1. Workflow for Standard and Sample Preparation.
Analytical Procedure
Fig 2. Overall HPLC Analytical Workflow.
System Equilibration: Purge the system and allow the mobile phase to circulate through the column until a stable baseline is achieved (typically 30-60 minutes).
System Suitability Test (SST): Before sample analysis, perform at least five replicate injections of a mid-range standard solution. The system is deemed suitable for analysis only if the SST acceptance criteria are met.
Analysis Sequence:
Inject a blank (diluent) to ensure no carryover or system contamination.
Inject the prepared calibration standards from the lowest to the highest concentration.
Inject the prepared sample solutions. It is good practice to bracket sample injections with check standards to monitor system performance over time.
Method Validation Framework
A validation study must be conducted to provide documented evidence that the method is suitable for its intended purpose.[17] The following parameters should be evaluated according to ICH Q2(R1) guidelines.[2][4]
Validation Parameter
Purpose
Typical Acceptance Criteria
Specificity
To ensure the signal is unequivocally from the analyte, free from interference.
Peak for 2-aminobenzenesulfonate is spectrally pure and well-resolved (Resolution > 2.0) from placebo, impurities, and forced degradation peaks.
Linearity
To confirm a proportional relationship between concentration and response.
Correlation Coefficient (r²) ≥ 0.999 over the specified range.
Range
The concentration interval where the method is precise, accurate, and linear.
For assay: 80% to 120% of the test concentration. For impurity: LOQ to 120% of the specification limit.[18][19]
Accuracy (% Recovery)
To measure the closeness of the test results to the true value.
98.0% - 102.0% recovery of spiked analyte at a minimum of three concentration levels (e.g., 80%, 100%, 120%).[5]
Precision (% RSD)
To assess the degree of scatter between a series of measurements.
The lowest amount of analyte that can be detected but not necessarily quantified.
Signal-to-Noise ratio of ~3:1 or calculated as 3.3σ/S.
Limit of Quantitation (LOQ)
The lowest amount of analyte that can be quantified with suitable precision and accuracy.
Signal-to-Noise ratio of ~10:1 or calculated as 10σ/S.[5]
Robustness
To measure the method's capacity to remain unaffected by small, deliberate variations.
System suitability criteria are met, and results remain consistent when parameters (flow rate, pH, mobile phase %) are slightly varied.
Forced Degradation (Specificity): To establish the stability-indicating nature of the method, the drug substance should be subjected to stress conditions such as acid/base hydrolysis, oxidation, heat, and photolysis.[20][21] The method must be able to separate the intact analyte peak from any degradation products formed.
Data Analysis and Calculation
Calibration Curve: Generate a linear regression curve by plotting the peak area of 2-Aminobenzenesulfonate against the concentration of the injected calibration standards.
Quantification: The concentration of 2-Aminobenzenesulfonate in the prepared sample solution is determined using the equation of the line from the calibration curve:
y = mx + c
Where:
y = Peak area of the analyte in the sample
m = Slope of the calibration curve
x = Concentration of the analyte in the sample (to be calculated)
c = y-intercept of the calibration curve
Final Concentration: The amount of 2-Aminobenzenesulfonate in the original sample is then calculated by accounting for the initial sample weight and all dilution factors used during sample preparation.
Conclusion
The HPLC-UV method described in this application note provides a selective, linear, accurate, and precise procedure for the quantitative determination of 2-Aminobenzenesulfonate. The detailed protocol and validation framework serve as a comprehensive guide for implementation in a regulated quality control environment. Adherence to the described steps, particularly the system suitability and validation protocols, will ensure the generation of reliable and defensible analytical data.
References
ICH. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]
ICH. (1994). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation. [Link]
FDA. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. [Link]
Slideshare. ICH Q2 Analytical Method Validation. [Link]
EMA. (1995). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. [Link]
Wang, F., et al. (2023). Isolation, identification, and optimization of conditions for the degradation of four sulfonamide antibiotics and their metabolic pathways in Pseudomonas stutzeri strain DLY-21. PMC. [Link]
Birajdar, A. S. (2020). New Method Development by HPLC and Validation as per ICH Guidelines. Acta Scientific Pharmaceutical Sciences. [Link]
SCION Instruments. Highly Sensitive Analysis of Organic Acids by HPLC-UV - Application Note. [Link]
Mitrevski, B. (2008). Sample preparation in analysis of pharmaceuticals. SciSpace. [Link]
Dong, M. W. (2024). Sample Preparation of Drug Substances and Products in Regulated Testing: A Primer. LCGC International. [Link]
Bajaj, S., et al. (2013). Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Asian Journal of Research in Chemistry. [Link]
Dwivedi, S., et al. (2014). Development of HPLC method by UV-VIS detection for the quantification of phenolic acids in different Ocimum sanctum Linn. extracts. Journal of Medicinal Plants Research. [Link]
Kumar, P., & Rathore, P. S. (2021). A Review of HPLC Method Development and Validation as per ICH Guidelines. Asian Journal of Pharmaceutical Analysis. [Link]
ICH. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation. [Link]
ResearchGate. (2013). Simultaneous analysis of anthranilic acid derivatives in pharmaceuticals and human urine by high-performance liquid chromatography with isocratic elution. [Link]
EMA. (2023). ICH guideline Q2(R2) on validation of analytical procedures. European Medicines Agency. [Link]
Fu, X., et al. (2005). Sample preparation for pharmaceutical analysis. PubMed. [Link]
National Open Access Monitor, Ireland. Sample preparation in analysis of pharmaceuticals. [Link]
EMA. (2022). ICH guideline Q2(R2) on validation of analytical procedures. European Medicines Agency. [Link]
Kabir, A., et al. (2018). Food Sample Preparation for the Determination of Sulfonamides by High-Performance Liquid Chromatography: State-of-the-Art. MDPI. [Link]
Morikawa, G., et al. (2023). Evaluation of the clinical and quantitative performance of a practical HPLC-UV platform for in-hospital routine therapeutic drug monitoring of multiple drugs. PubMed. [Link]
RSC Publishing. (2015). Determination of trace sulfonamides in foodstuffs by HPLC using a novel mixed-mode functionalized ferrocene sorbent for solid-phase extraction cleanup. Analytical Methods. [Link]
Binsan, W. N., et al. (2015). Validation of an HPLC-UV method for the identification and quantification of bioactive amines in chicken meat. SciELO. [Link]
Patel, K., et al. (2021). Development, Validation and Forced Degradation Study of Emtricitabine and Tenofovir Alafenamide in its Pharmaceutical Dosage Form Using RP-HPLC. Journal of Pharmaceutical Research International. [Link]
D'Orazio, G., et al. (2017). High-Performance Liquid Chromatography-Ultraviolet Detection Method for the Simultaneous Determination of Typical Biogenic Amines and Precursor Amino Acids. Applications in Food Chemistry. Journal of Agricultural and Food Chemistry. [Link]
Toussaint, B. (2013). Developing a UHPLC Method for UV-based Detection and Quantification of Primary Aromatic Amines in Low Concentrations. LCGC International. [Link]
Khan, H., et al. (2012). Validated HPLC-UV Method for Simultaneous Determination of Some Anti-Inflammatory and Analgesic Drugs. Asian Journal of Pharmaceutical Analysis. [Link]
Application Note: 2-Aminobenzenesulfonate as a Building Block for Advanced Zwitterionic Surfactants
Executive Summary Zwitterionic materials have emerged as a cornerstone in modern drug delivery, biomanufacturing, and formulation science. Unlike conventional surfactants, zwitterions possess both positive and negative c...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Zwitterionic materials have emerged as a cornerstone in modern drug delivery, biomanufacturing, and formulation science. Unlike conventional surfactants, zwitterions possess both positive and negative charges across their functional groups but remain electrically neutral overall. While aliphatic zwitterions are common, incorporating an aromatic backbone using 2-aminobenzenesulfonate (orthanilic acid) introduces critical structural rigidity. This application note details the mechanistic advantages, synthesis protocols, and formulation workflows for utilizing 2-aminobenzenesulfonate to engineer high-performance zwitterionic surfactants.
The ortho-substitution pattern of 2-aminobenzenesulfonate places a reactive primary amine and an anionic sulfonate group in close proximity on a rigid benzene ring.
Hydration Layer Dynamics: When the amine is alkylated or quaternized to introduce hydrophobic tails, the resulting surfactant features a highly localized, dual-charge headgroup. This localized charge density induces strong ion-dipole interactions with surrounding water molecules, binding them tightly to form a dense hydration layer. This layer acts as a physical barrier that effectively resists non-specific protein adsorption (the anti-fouling effect)[1].
Thermal and Colloidal Stability: The structural rigidity of the aromatic ring prevents the early thermal degradation often seen in purely aliphatic betaines. Furthermore, the expanded hydrophilic headgroup results in a more condensed aggregation at interfaces, driving down the critical micelle concentration (CMC) and enhancing salt tolerance[2].
Biomedical Relevance: In drug delivery, the anti-fouling properties of these zwitterionic structures translate directly into "stealth" nanocarriers. By resisting protein corona formation, these carriers evade rapid clearance by the mononuclear phagocyte system (MPS), significantly prolonging systemic circulation[3].
Rationale: Gemini surfactants—characterized by two hydrophobic tails and two hydrophilic headgroups connected by a spacer—exhibit CMCs orders of magnitude lower than their monomeric equivalents. In this workflow, 2-aminobenzenesulfonate acts as the anionic core and spacer linkage.
Step-by-Step Methodology:
Intermediate Formation (Ring-Opening): Dissolve 0.1 mol of sodium 2-aminobenzenesulfonate in 100 mL of deionized water. Slowly add 0.2 mol of an alkylating linker (e.g., epichlorohydrin) under continuous stirring at 40°C. Maintain the pH at 8.0–8.5 using 1M NaOH. The reaction proceeds via an epoxy ring-opening mechanism.
Quaternization: To the intermediate solution, add 0.2 mol of a tertiary amine (e.g., N,N-dimethyldodecylamine) dissolved in 50 mL of ethanol. Elevate the temperature to 85°C and reflux for 24 hours. The tertiary amine attacks the chlorinated intermediate, forming quaternary ammonium centers.
Self-Validation (In-Process Control): Monitor the reaction progression via Thin Layer Chromatography (TLC) using a chloroform/methanol (4:1) mobile phase. The complete disappearance of the tertiary amine spot confirms the quaternization is complete.
Purification: Remove the solvent under reduced pressure. Recrystallize the crude product from an acetone/ethanol mixture (3:1 v/v) to yield the pure zwitterionic gemini surfactant. Verify the structure via FTIR, specifically looking for the strong sulfonate stretch at ~1180 cm⁻¹ and the quaternary ammonium peak.
Synthesis workflow of 2-aminobenzenesulfonate-based zwitterionic surfactants.
Physicochemical Profiling
The incorporation of the aminobenzenesulfonate core significantly alters the surfactant's physicochemical profile. The table below summarizes comparative data of an aromatic gemini surfactant versus a standard monomeric cationic surfactant[2].
Wilhelmy plate method. Enhanced hydrophobic interactions at the air-water interface.
Thermal Stability (Decomposition)
~210 °C
~285 °C
Thermogravimetric Analysis (TGA). The rigid benzene ring prevents early thermal degradation.
Protein Adsorption (BSA assay)
High (>80% binding)
Minimal (<5% binding)
QCM-D. Dual-charge hydration layer physically blocks protein corona formation.
Application Protocol: Formulation of Stealth Nanocarriers
Rationale: Nanoparticles coated with traditional synthetic polymers (like PEG) can provoke immune responses or degrade into toxic byproducts upon repeated administration. Zwitterionic functionalization offers a superior, non-immunogenic alternative for achieving the "stealth effect"[1],[4].
Step-by-Step Methodology:
Nanoparticle Dispersion: Synthesize or disperse your core therapeutic nanoparticles (e.g., PLGA, silica, or liposomes) in a 10 mM HEPES buffer (pH 7.4) at a concentration of 5 mg/mL.
Surfactant Integration: Prepare a 0.5% (w/v) solution of the synthesized 2-aminobenzenesulfonate gemini surfactant in HEPES buffer. Dropwise, add the surfactant solution to the nanoparticle suspension under mild sonication (20 kHz, 30% amplitude) for 10 minutes in an ice bath.
Causality: Sonication provides the kinetic energy required for the hydrophobic tails of the surfactant to intercalate into the nanoparticle matrix, exposing the highly hydrophilic zwitterionic aminobenzenesulfonate headgroups to the aqueous phase.
Self-Validation (Colloidal Stability Check): Incubate an aliquot of the coated nanoparticles in 10% fetal bovine serum (FBS) for 24 hours at 37°C. Measure the hydrodynamic diameter via Dynamic Light Scattering (DLS). A size increase of <10% validates successful zwitterionic shielding and resistance to protein fouling[5].
Purification: Remove unbound surfactant via dialysis (MWCO 10,000 Da) against HEPES buffer for 24 hours, changing the buffer three times to ensure a pure formulation.
Mechanism of zwitterionic surfactant-mediated immune evasion in drug delivery.
References
ZwitterCo. "Zwitterions in Drug Delivery." ZwitterCo Blog, 2025.[Link]
Song, Z., et al. "Exploring the Performance Advantages of p-Aminobenzenesulfonate-Based Zwitterionic Gemini Surfactants in Oil Recovery." Molecules, MDPI, 2025.[Link]
"Zwitterionic polymers in drug delivery: A review." PubMed, National Institutes of Health, 2021. [Link]
"Zwitterionic hydrogels and their biomedical applications: a review." OAE Publishing Inc., 2024.[Link]
"Zwitterionic Polymers for Biomedical Applications: Antimicrobial and Antifouling Strategies toward Implantable Medical Devices and Drug Delivery." Langmuir, ACS Publications, 2024.[Link]
Technical Support Center: Troubleshooting 2-Aminobenzenesulfonamide Coupling Reactions
Introduction Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the derivatization of 2-aminobenzenesulfonamide.
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the derivatization of 2-aminobenzenesulfonamide. This molecule is a highly versatile building block for sulfa drugs, quinazolinones, and benzothiadiazines[1]. However, its unique ortho-substitution pattern introduces severe steric hindrance, while the strongly electron-withdrawing sulfonamide group deactivates the adjacent aniline amine. Furthermore, the presence of two distinct nitrogen nucleophiles creates profound chemoselectivity challenges[2].
This guide provides field-proven, mechanistically grounded troubleshooting strategies to overcome low yields and poor selectivity in your coupling reactions.
Diagnostic Workflow
Diagnostic workflow for troubleshooting 2-aminobenzenesulfonamide coupling reactions.
Q1: I am attempting an electrophilic acylation, but I am isolating a mixture of mono-acylated, bis-acylated, and N'-acylated side products. How do I control chemoselectivity?
Causality: The primary aniline amine is kinetically more nucleophilic than the sulfonamide amine. However, the sulfonamide protons are relatively acidic. If your reaction utilizes a strong base, the sulfonamide nitrogen is deprotonated, generating a highly reactive sulfonamide anion that competes with the aniline amine, leading to bis-sulfonylation or N'-acylation[2].
Solution: Chemoselectivity is achieved through strict kinetic control. Use a weak base such as pyridine, which is basic enough to neutralize the HCl byproduct but not strong enough to deprotonate the sulfonamide[1]. Furthermore, maintain the reaction temperature between 0–5 °C and add exactly 1.0 to 1.1 equivalents of the electrophile dropwise[1].
Q2: My Buchwald-Hartwig or Ullmann cross-coupling reactions with 2-aminobenzenesulfonamide stall at <20% conversion. Why is the catalyst failing, and how can I fix it?
Causality: Low conversion in transition-metal catalyzed C-N bond formation stems from two factors. First, the electron-withdrawing nature of the sulfonamide group makes the aniline a poor nucleophile during the reductive elimination step. Second, the ortho-arrangement of the amine and sulfonamide groups acts as a bidentate ligand. This motif can tightly chelate Palladium or Copper catalysts, effectively poisoning the catalytic cycle and precipitating the metal[2].
Solution: You must use a strongly coordinating, bidentate auxiliary ligand that outcompetes the substrate for the metal center. For Ullmann-type couplings, a catalytic system utilizing CuI paired with 1,10-phenanthroline is highly effective[3]. The rigid phenanthroline ligand stabilizes the Cu(I) intermediate and prevents substrate-induced catalyst deactivation. Switching to an aprotic polar solvent like anhydrous DMSO and utilizing microwave irradiation (150 °C) or conventional heating (110 °C) will drive the reaction to completion[3].
Quantitative Data: Optimization of N-Arylation Conditions
To illustrate the impact of catalyst and ligand selection, the following table summarizes the optimization data for the N-arylation of 2-aminobenzenesulfonamide with aryl bromides[2][3].
Catalyst System
Ligand
Base
Solvent
Temp (°C)
Conversion / Yield
Mechanistic Observation
CuI (10 mol%)
None
K₂CO₃
DMF
100
< 10%
Catalyst poisoned by substrate chelation.
Pd₂(dba)₃ (5 mol%)
Xantphos
Cs₂CO₃
Dioxane
110
45%
Sluggish reductive elimination; steric clash.
CuI (10 mol%)
1,10-Phenanthroline
Cs₂CO₃
DMSO
110
72%
Ligand prevents chelation; good turnover.
CuI (10 mol%)
1,10-Phenanthroline
Cs₂CO₃
DMSO
150 (MW)
> 85%
Optimal activation energy reached via microwave.
Standardized Self-Validating Protocols
Protocol 1: Chemoselective N-Acylation of 2-Aminobenzenesulfonamide
Self-Validation Checkpoint: The reaction mixture should remain a clear suspension or solution. A sudden color change to dark brown indicates oxidative degradation, usually due to impure pyridine.
Dissolution: Suspend 2-aminobenzenesulfonamide (1.0 eq., strictly dried) in anhydrous pyridine (0.5 M concentration) in a flame-dried round-bottom flask[1].
Thermal Control: Submerge the flask in an ice-water bath and allow it to equilibrate to 0–5 °C for 15 minutes[1].
Electrophile Addition: Dissolve the acyl chloride (1.05 eq.) in a minimal amount of anhydrous dichloromethane. Add this solution dropwise over 30 minutes via a syringe pump. Causality: Dropwise addition prevents localized heating and concentration spikes that lead to bis-acylation.
Monitoring: Stir for 2 hours at 0 °C. Monitor by TLC (Ethyl Acetate:Hexanes). The product will appear as a less polar spot compared to the highly polar starting material.
Workup: Quench with cold 1M HCl to neutralize the pyridine (pH ~ 3). Extract with Ethyl Acetate. The acidic aqueous layer removes pyridine and unreacted starting amine, ensuring high purity of the organic layer.
Self-Validation Checkpoint: Upon adding the 1,10-phenanthroline to the CuI in DMSO, the solution must turn a deep, rich red/brown. If it turns green or blue, the Cu(I) has oxidized to Cu(II) due to atmospheric oxygen, and the reaction will fail.
Inert Atmosphere Preparation: To a microwave vial, add 2-aminobenzenesulfonamide (1.0 eq.), the aryl bromide (1.2 eq.), CuI (10 mol%), 1,10-phenanthroline (20 mol%), and Cs₂CO₃ (2.0 eq.)[3].
Degassing: Seal the vial. Evacuate and backfill with ultra-pure Argon three times. Causality: Cu(I) is highly sensitive to oxidation; strict anaerobiosis is required for catalyst turnover[2].
Solvent Addition: Inject anhydrous, rigorously degassed DMSO (0.5 M) via syringe[2].
Reaction: Heat the mixture in a microwave reactor at 150 °C for 15 minutes (or conventional oil bath at 110 °C for 12 hours)[3].
Isolation: Cool to room temperature. Dilute with Ethyl Acetate and filter through a short pad of Celite to remove the copper salts and inorganic base. Wash the organic filtrate with 5% aqueous LiCl (three times) to quantitatively remove the DMSO solvent.
References
PMC. "Microwave-assisted sequential one-pot protocol to benzothiadiazin-3-one-1,1-dioxides via a copper-catalyzed N-arylation strategy." National Institutes of Health. Available at:[Link]
Technical Support Center: Purification of Crude 2-Aminobenzenesulfonate (Orthanilic Acid)
Welcome to the Application Scientist Support Center. This guide is designed for researchers and drug development professionals dealing with the isolation and purification of 2-aminobenzenesulfonate, commonly known as ort...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Application Scientist Support Center. This guide is designed for researchers and drug development professionals dealing with the isolation and purification of 2-aminobenzenesulfonate, commonly known as orthanilic acid. Rather than relying on trial and error, this guide provides a mechanistic, causality-driven approach to troubleshooting your purification workflows.
Part 1: Core Principles of Orthanilic Acid Purification
Orthanilic acid (CAS 88-21-1) is an isomer of sulfanilic acid and exists fundamentally as a zwitterion (inner salt)[1]. Because it contains both a basic ortho-amino group and an acidic sulfonic acid group, its solubility is highly pH-dependent. The pKa of its sulfonic acid group is 2.48 at 25 °C[1][2].
At its isoelectric point (pH ~1.5), the molecule carries a net-zero charge. This state maximizes intermolecular hydrogen bonding and crystal lattice energy, rendering it sparingly soluble in cold water[3]. Purification exploits this property: the crude material is dissolved in a basic or highly heated aqueous solution, decolorized, and then forced out of solution via isoelectric precipitation using a strong acid[4].
Part 2: Troubleshooting & FAQs
Q1: My crude product is dark brown or purple. How do I remove these colored impurities?
Causality: The ortho-amino group on the benzene ring is highly sensitive to oxidation. Under ambient or mild oxidizing conditions, trace amounts of the compound polymerize into highly conjugated, strongly colored polyaniline-like derivatives[1].
Solution: Utilize activated carbon (charcoal) decolorization. Because these colored oxidation products are large, conjugated, and hydrophobic, they strongly adsorb to the porous surface of activated carbon. Boil the crude mixture with 2–5% (w/w) activated carbon, then perform a hot filtration[4].
Q2: I am losing a significant amount of product during recrystallization. How can I improve my yield?
Causality: Orthanilic acid is highly soluble in basic solutions and hot water[3]. If the pH during precipitation is not lowered sufficiently, the molecule remains in its highly soluble anionic state. Furthermore, crystallization kinetics play a role; rapid cooling leads to amorphous, highly soluble aggregates.
Solution: Ensure the solution is acidified with concentrated hydrochloric acid to a pH well below its pKa of 2.48[1]. Critically, chill the solution to below 13.5 °C. Slow crystallization below this temperature specifically promotes the formation of the hemihydrate, which precipitates as highly pure, easily filterable hexagonal plates, maximizing yield[2][4].
Q3: My product contains high levels of inorganic salts (e.g., NaCl or Na₂SO₄). How do I desalt it?
Causality: Neutralization of the reaction mixture (e.g., using sodium carbonate followed by HCl) generates inorganic salts[4]. Unlike the organic zwitterion, these salts lack a hydrophobic aromatic ring and remain highly soluble even in near-freezing water.
Solution: Exploit this differential solubility. Once the orthanilic acid has crystallized, filter it and triturate (wash) the filter cake strictly with minimal volumes of ice-cold water[4]. The cold water will dissolve the inorganic salts while leaving the zwitterionic hexagonal plates intact.
Q4: How do I separate orthanilic acid from sulfanilic acid if my crude was synthesized via direct sulfonation of aniline?
Causality: The direct sulfonation of aniline yields a mixture of ortho (orthanilic), meta (metanilic), and para (sulfanilic) isomers[5]. The para isomer possesses higher structural symmetry, which allows for tighter crystal packing, making it significantly less soluble in hot water than the ortho isomer.
Solution: Use fractional crystallization. When the crude isomer mixture is dissolved in hot water and allowed to cool slightly, the less soluble sulfanilic acid will crystallize first[5]. Filter off the para isomer, and then isolate the more soluble orthanilic acid from the mother liquor through repeated recrystallization and chilling[5].
Part 3: Quantitative Data & Physicochemical Properties
To aid in your analytical verification, the following table summarizes the key physicochemical properties of pure 2-aminobenzenesulfonate.
Dictates the pH threshold required for isoelectric precipitation[1][2].
Melting / Decomposition Point
~325 °C (Decomposes)
High melting point is characteristic of strong zwitterionic crystal lattices[2][4].
Crystal Morphology
Hexagonal plates (Hemihydrate)
Visual indicator of successful low-temperature (<13.5 °C) crystallization[2][4].
Solubility Profile
Sparingly soluble in cold water; soluble in hot water and base
Forms the basis of the recrystallization and desalting workflows[2][3].
Part 4: Standard Operating Procedure (SOP): Isoelectric Recrystallization
This protocol is a self-validating system adapted from established synthetic methodologies[4]. Do not proceed to the next step unless the validation criteria are met.
Step 1: Dissolution & Hydrolysis
Suspend the crude 2-aminobenzenesulfonate in water. If derived from a sulfonyl chloride precursor, add anhydrous sodium carbonate and heat to boiling to promote hydrolysis and dissolution[4].
Validation Check: The solution should become homogeneous. Any remaining solid is likely unreacted iron (if an iron-reduction route was used) or insoluble impurities.
Step 2: Decolorization
Add 2 g of decolorizing carbon per 100 g of crude material to the boiling solution[4].
Stir vigorously for 10–15 minutes.
Validation Check: Extract a 1 mL aliquot and filter it via a syringe filter. The filtrate must be almost colorless or pale yellow. If the filtrate remains orange or red, add an additional 1 g of carbon and continue heating[4].
Step 3: Hot Filtration
Filter the hot mixture rapidly via suction through a pre-warmed Büchner funnel to remove the carbon and insoluble impurities[4].
Wash the filter cake with a small amount of hot water and combine it with the main filtrate[4].
Step 4: Acidification & Precipitation
Transfer the filtrate to an ice bath and chill to approximately 15 °C[4].
Slowly add concentrated hydrochloric acid (sp. gr. 1.18) under continuous stirring[4].
Validation Check: Monitor the pH. It must drop below 2.48[1]. The onset of a thick white precipitate visually confirms the transition to the insoluble zwitterionic state.
Step 5: Low-Temperature Maturation & Isolation
Continue chilling the suspension to below 13.5 °C to promote the formation of the hemihydrate[2].
Collect the fine, colorless crystals via vacuum filtration.
Wash the crystals with minimal ice-cold water to remove residual HCl and inorganic salts, then air dry[4].
Part 5: Visualizations
Workflow for the isoelectric recrystallization of crude 2-aminobenzenesulfonate.
pH-dependent structural states of orthanilic acid dictating aqueous solubility.
Technical Support Center: 2-Aminobenzenesulfonate Stability & Storage
Welcome to the Technical Support Center for 2-Aminobenzenesulfonate (also known as Orthanilic Acid). Because this compound features both an electron-rich primary amine and a highly polar sulfonic acid moiety, it is highl...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for 2-Aminobenzenesulfonate (also known as Orthanilic Acid). Because this compound features both an electron-rich primary amine and a highly polar sulfonic acid moiety, it is highly susceptible to environmental degradation. This guide provides researchers and drug development professionals with field-proven, self-validating methodologies to prevent chemical and microbial degradation during storage.
Mechanistic Overview of Degradation
Understanding the causality behind degradation is the first step in prevention. 2-Aminobenzenesulfonate degrades via three primary vectors:
Photo-Oxidation: The primary amine group (-NH₂) is highly sensitive to atmospheric oxygen and light. Oxidation leads to the formation of highly conjugated quinone-imine intermediates and polymeric species, which manifest as dark brown or black discoloration[1].
Microbial Desulfonation: In non-sterile aqueous solutions, the compound is rapidly mineralized by environmental bacteria. Strains such as Alcaligenes sp. O-1 utilize plasmid-encoded enzymes to cleave the sulfonate group, using the compound as a primary carbon and sulfur source[2]. This leads to a complete loss of the active pharmaceutical ingredient (API)[3].
Hygroscopic Hydrolysis: The sulfonic acid group (-SO₃H) readily absorbs atmospheric moisture. This moisture creates a localized liquid microenvironment within the bulk powder, accelerating both caking and oxidative degradation[1].
Fig 1. Primary degradation pathways of 2-Aminobenzenesulfonate under improper storage conditions.
Troubleshooting FAQs
Q: Why did my white/light-brown bulk powder turn dark brown over the last few months?A: This discoloration is the hallmark of photo-oxidation. When exposed to ambient light and atmospheric oxygen, the amine group undergoes oxidative coupling. Furthermore, the presence of strong oxidizing agents or exposure to excess heat dramatically accelerates this thermal decomposition, releasing irritating gases like nitrogen oxides and sulfur oxides[1].
Corrective Action: Always store the solid powder in tightly closed amber glass containers to block UV/visible light, and flush the headspace with an inert gas (Argon/Nitrogen) before sealing[4].
Q: My aqueous stock solution lost its potency after a week on the benchtop. What happened?A: This is a classic case of microbial degradation. 2-Aminobenzenesulfonate is highly susceptible to bacterial metabolism in non-sterile aqueous environments. Environmental bacteria (e.g., Alcaligenes sp. strain O-1) possess specific gene clusters (such as the pSAH plasmid) that allow them to rapidly desulfonate and mineralize orthanilic acid[2]. Once the sulfonate group is cleaved, the aromatic ring is further degraded[3].
Corrective Action: Aqueous solutions must be sterile-filtered (0.22 µm) immediately upon preparation and stored at 4°C or -20°C to halt microbial proliferation.
Q: The reagent has formed hard clumps in the bottle. Is it still usable?A: Clumping indicates hygroscopic caking. While the chemical backbone might not be fully degraded initially, moisture ingress creates a localized aqueous microenvironment that accelerates oxidation. If the powder remains its original light-brown/white color[4], it can be desiccated and re-verified via HPLC. If severe dark discoloration accompanies the caking, the batch must be discarded.
Quantitative Stability Profiles
To ensure experimental reproducibility, adhere to the following validated storage conditions.
Table 1: Storage Condition Matrix and Expected Stability
Storage State
Temperature
Atmosphere
Light Exposure
Primary Risk Vector
Expected Shelf Life
Solid Powder
2°C to 8°C
Argon/N₂
Protected (Amber)
Minimal
> 24 Months
Solid Powder
20°C to 25°C
Ambient Air
Exposed (Clear)
Photo-oxidation
< 3 Months
Aqueous Stock
-20°C
Argon Overlay
Protected
Freeze-thaw oxidation
6 - 12 Months
Aqueous Stock
20°C to 25°C
Ambient Air
Exposed
Microbial Desulfonation
< 48 Hours
Self-Validating Experimental Protocols
To guarantee the integrity of your experiments, do not simply follow steps; build validation into your workflow.
Protocol A: Preparation of Oxidation-Resistant Aqueous Stocks
Causality Focus: This workflow systematically eliminates the three degradation vectors: dissolved oxygen, microbial contamination, and photo-activation.
Solvent Degassing: Sparge HPLC-grade water with Argon gas for 15 minutes. Why: Removing dissolved oxygen prevents the auto-oxidation of the amine group once the solid is dissolved.
Subdued Light Weighing: Weigh the required mass of 2-Aminobenzenesulfonate powder under subdued lighting conditions. Why: Minimizes photo-activation of the amine during the vulnerable dissolution phase.
Dissolution & pH Adjustment: Dissolve the powder in the degassed water. If required for your assay, adjust the pH using degassed buffers.
Sterile Filtration: Pass the solution through a 0.22 µm PTFE or PES syringe filter directly into sterile, amber glass vials. Why: Physically removes desulfonating bacteria (e.g., Alcaligenes sp.) that cause rapid potency loss[2].
Inert Sealing: Gently blow Argon gas over the liquid surface for 5 seconds to displace headspace air, then immediately seal with a PTFE-lined cap. Store at -20°C.
Fig 2. Standard operating procedure for the preparation and storage of stable reagent solutions.
Protocol B: Self-Validating HPLC-UV Method for Purity Verification
Before using stored 2-Aminobenzenesulfonate in critical assays, verify its purity. This protocol includes a forced degradation step to prove that your HPLC system can successfully detect oxidized impurities.
Mobile Phase Setup: Prepare a mobile phase of 0.1% Trifluoroacetic acid (TFA) in Water (Solvent A) and Acetonitrile (Solvent B). Use a standard C18 reversed-phase column. Set the UV detector to 230 nm.
Self-Validation (Forced Degradation Control):
Take a 1 mL aliquot of a fresh 1 mg/mL Orthanilic acid standard.
Add 10 µL of 3% H₂O₂ and expose the vial to direct UV light for 60 minutes. Why: This deliberately generates the quinone-imine degradation products.
Chromatographic Run: Inject the Forced Degradation Control, followed by your Stored Sample.
System Suitability Check: Analyze the chromatogram of the Forced Degradation Control. You must observe a distinct peak for the intact API and secondary peaks for the oxidized impurities.
Pass Criteria: The resolution (
Rs
) between the intact 2-Aminobenzenesulfonate peak and the primary degradation peak must be
≥1.5
. If this is achieved, your system is validated, and you can trust the purity read-out of your Stored Sample.
Identifying and minimizing side products in 2-Aminobenzenesulfonate reactions
Welcome to the Application Scientist Support Center. This guide provides mechanistic troubleshooting, validated protocols, and analytical solutions for researchers working with 2-aminobenzenesulfonate (orthanilic acid) a...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Application Scientist Support Center. This guide provides mechanistic troubleshooting, validated protocols, and analytical solutions for researchers working with 2-aminobenzenesulfonate (orthanilic acid) and its derivatives.
Core Mechanistic Challenges
Orthanilic acid presents unique synthetic challenges due to its zwitterionic nature and the extreme steric and electronic influence of the ortho-sulfonate group. The strong electron-withdrawing effect deactivates the aromatic ring and reduces the nucleophilicity of the amine, while the steric bulk impedes incoming electrophiles. Understanding these causal relationships is the foundation of minimizing side products during derivatization.
Troubleshooting Guide & FAQs
Q1: Why am I seeing a massive phenol impurity during the diazotization of orthanilic acid?
Mechanistic Cause: The formation of 2-hydroxybenzenesulfonate is a classic thermal hydrolysis side reaction. Diazonium salts of heavily substituted anilines are highly unstable. If the reaction temperature exceeds 5°C, the diazonium intermediate rapidly expels nitrogen gas (
N2
), generating an aryl cation that is immediately trapped by water in the aqueous solvent.
Resolution: Maintain strict cryogenic control (-5°C to 0°C) and ensure vigorous agitation. The zwitterionic starting material is poorly soluble; poor mixing creates localized thermal hot spots during the highly exothermic addition of sodium nitrite.
Q2: My azidation reaction yields a highly colored (red/orange) mixture instead of a pale product. What happened?
Mechanistic Cause: You are observing azo coupling. If the acidic concentration drops (pH > 2), a portion of the orthanilic acid remains as a free amine rather than the protonated anilinium salt. This free amine acts as a nucleophile, attacking the diazonium intermediate to form a highly conjugated triazene or azo dye side product.
Resolution: Increase the equivalents of hydrochloric acid (HCl). A minimum of 2.5 to 3.0 equivalents of strong mineral acid is required to suppress the free amine concentration completely.
Q3: During N-alkylation, how do I prevent over-alkylation to the tertiary amine?
Mechanistic Cause: Once mono-alkylated, the secondary amine's nucleophilicity increases due to the electron-donating effect of the new alkyl group. Despite the steric hindrance of the ortho-sulfonate group, this electronic activation makes the mono-alkylated product highly competitive with the unreacted starting material for the remaining alkyl halide.
Resolution: Use a large excess of the orthanilic acid substrate (if easily recoverable) or pivot to reductive amination strategies, which inherently prevent over-alkylation through imine intermediate control.
Divergent reaction pathways during the diazotization and azidation of 2-aminobenzenesulfonate.
Quantitative Side Product Profiling
Summarizing analytical signatures is critical for rapid diagnostic troubleshooting. Below is the quantitative LC-MS data profile for common side products.
Side Product Identity
Analytical Signature (LC-MS)
Primary Cause
Preventative Action
2-Hydroxybenzenesulfonate
m/z 173 (M-H)⁻
Thermal degradation of diazonium intermediate.
Maintain internal reaction temp < 5°C.
Azo/Triazene Dimers
m/z 356+ (M-H)⁻
Insufficient acid; free amine coupling.
Use >2.5 eq HCl; ensure pH < 1.
Oxidation Byproducts
Variable
Excess nitrous acid reacting with product.
Quench with sulfamic acid prior to next step.
Di-alkylated Amine
Target + Alkyl Mass
Increased nucleophilicity of mono-alkylated intermediate.
Control stoichiometry; use reductive amination.
Validated Experimental Protocols
Protocol A: Optimized Diazotization and Azidation
This protocol utilizes a self-validating chemical quench to ensure no oxidative side reactions occur during the azidation step. This is a critical workflow for synthesizing[1]. Furthermore, prevents the formation of explosive byproducts[2].
Step-by-Step Methodology:
Substrate Suspension: Suspend 10.0 mmol of 2-aminobenzenesulfonic acid in 20 mL of 3M aqueous HCl. Cool the suspension to 0°C using an ice-salt bath. (Note: The suspension will not fully dissolve due to robust zwitterionic crystal packing).
Nitrite Addition: Dissolve 10.5 mmol of
NaNO2
in 5 mL of cold distilled water. Add this solution dropwise over 30 minutes to the stirring suspension, maintaining the internal temperature below 2°C. The solution will clarify as the highly soluble diazonium salt forms.
Self-Validation & Quench (Critical Step): Stir for 15 minutes. Test the solution with starch-iodide paper; an immediate blue-black color confirms excess nitrous acid. Add solid sulfamic acid in 10 mg portions until the starch-iodide test is negative.
Causality: The starch-iodide paper provides a binary visual output of the system's oxidative state. Adding sulfamic acid creates a self-validating loop, ensuring complete destruction of
HNO2
before proceeding, thereby protecting the incoming azide.
Azidation: Dissolve 11.0 mmol of sodium azide (
NaN3
) in 5 mL of water. Add dropwise at 0°C. (Caution: Nitrogen gas will evolve rapidly).
Isolation: Allow the mixture to warm to room temperature. The 2-azidobenzenesulfonate typically precipitates. Filter and wash with ice-cold ethanol.
Protocol B: HPLC-UV/MS Analysis of Orthanilic Acid Reactions
Orthanilic acid and its highly polar side products exhibit poor retention on standard C18 columns. To accurately track reaction progress, a specialized is required[3].
Step-by-Step Methodology:
Column Selection: Use a polar-retentive column (e.g., Newcrom R1 or equivalent) capable of retaining chelation-prone and highly polar zwitterions.
Mobile Phase Preparation:
Buffer A: Water with 0.1% Formic Acid (Replaces standard phosphoric acid to prevent MS ion suppression).
Buffer B: Acetonitrile with 0.1% Formic Acid.
Gradient: Run a shallow gradient from 2% B to 40% B over 15 minutes. This resolves the highly polar starting material from the slightly less polar phenol and azide derivatives.
Detection: Monitor at 254 nm for aromatic tracking and use negative-ion ESI-MS to confirm mass signatures.
LC-MS troubleshooting logic tree for identifying side products in orthanilic acid workflows.
References
N-Alkylation and Aminohydroxylation of 2-Azidobenzenesulfonamide Gives a Pyrrolobenzothiadiazepine Precursor Whereas Attempted N-Alkylation of 2-Azidobenzamide Gives Benzotriazinones and Quinazolinones
Source: ACS Omega
URL:[Link]
The diazotization reactions of aromatic amines, and the structure and properties of diazo compounds
Source: U.S. Department of Commerce - DTIC
URL:[Link]
Separation of Orthanilic acid on Newcrom R1 HPLC column
Source: SIELC Technologies
URL:[Link]
Technical Support Center: Troubleshooting Solubility of 2-Aminobenzenesulfonate (Orthanilic Acid)
Prepared by the Senior Application Scientist Team Welcome to the technical support center for 2-aminobenzenesulfonate (also known as orthanilic acid). This guide is designed for researchers, chemists, and drug developmen...
Author: BenchChem Technical Support Team. Date: April 2026
Prepared by the Senior Application Scientist Team
Welcome to the technical support center for 2-aminobenzenesulfonate (also known as orthanilic acid). This guide is designed for researchers, chemists, and drug development professionals who encounter solubility challenges while working with this compound. We provide in-depth, evidence-based answers to common questions, detailed troubleshooting protocols, and the scientific reasoning behind our recommendations to empower you in your experimental work.
Section 1: Frequently Asked Questions (FAQs) & Fundamental Properties
This section addresses the most common initial questions regarding the properties and general solubility of 2-aminobenzenesulfonate.
Q1: What is 2-aminobenzenesulfonate and what are its key physicochemical properties?
2-Aminobenzenesulfonate, or orthanilic acid, is an organic compound featuring a benzene ring substituted with both an amino (-NH₂) group and a sulfonic acid (-SO₃H) group at adjacent positions (ortho).[1] This structure makes it an aminobenzenesulfonic acid and gives it amphoteric properties, meaning it can act as both an acid and a base. Its dual functionality is the primary driver of its complex solubility behavior.
Table 1: Physicochemical Properties of 2-Aminobenzenesulfonate
Q2: What is the general solubility profile of 2-aminobenzenesulfonate?
The solubility of 2-aminobenzenesulfonate is highly dependent on the solvent's polarity and pH. It is generally characterized by low solubility in non-polar organic solvents and moderate, pH-dependent solubility in aqueous media.
Table 2: Solubility Data for 2-Aminobenzenesulfonate in Common Solvents
Solvent
Solubility
Temperature
Comments
Source
Water
10 - 50 mg/mL
22 °C
Moderately soluble; highly pH-dependent. Solubility increases in hot water.
Q3: Why is 2-aminobenzenesulfonate poorly soluble in many common organic solvents like ethanol and ether?
The poor solubility stems from the molecule's highly polar and zwitterionic nature at neutral pH. The sulfonic acid group is strongly acidic and typically exists as the sulfonate anion (-SO₃⁻), while the amino group is basic and can be protonated (-NH₃⁺). This ionic character results in strong intermolecular forces within the crystal lattice.
Non-polar or weakly polar solvents like ether and ethanol cannot effectively break these strong ionic and hydrogen-bonding interactions, leading to insolubility.[1][6] The principle of "like dissolves like" dictates that a highly polar, ionic compound will prefer polar solvents, particularly water, which can solvate both the anionic and cationic centers.[7]
Section 2: Troubleshooting Common Solubility Issues
This section provides a logical, step-by-step approach to overcoming common solubility challenges encountered in the lab.
Q4: My 2-aminobenzenesulfonate is not dissolving in water at the desired concentration. What are the first steps to troubleshoot this?
If you are facing difficulty dissolving 2-aminobenzenesulfonate in water, follow this troubleshooting workflow.
Caption: Troubleshooting workflow for aqueous dissolution.
Causality Explained:
Temperature: Increasing the temperature provides the system with more kinetic energy. This energy helps solvent molecules overcome the strong intermolecular forces holding the crystal lattice together, generally increasing the solubility of solids.[7][8]
pH Adjustment: This is the most powerful tool for this molecule. By changing the pH, you alter the ionization state of the amino and sulfonate groups, which dramatically impacts solubility (see Q5).
Particle Size: Reducing particle size increases the surface area exposed to the solvent. This does not change the thermodynamic solubility limit but significantly increases the rate of dissolution.[8][9][10]
Q5: How exactly does pH affect the solubility of 2-aminobenzenesulfonate?
The pH of the aqueous medium is the most critical factor governing the solubility of 2-aminobenzenesulfonate. The molecule has two ionizable groups: a highly acidic sulfonic acid (pKa ≈ 2.48) and a weakly basic amino group (pKa of the corresponding anilinium ion is ~4.6). Its solubility is lowest near its isoelectric point (the pH at which the net charge is zero) and increases significantly at both lower and higher pH values.[11][12]
At Low pH (e.g., pH < 2): The amino group is fully protonated (-NH₃⁺) and the sulfonic acid group is also protonated (-SO₃H). The molecule has a net positive charge and exists as a cation, which is generally soluble in water.
At Intermediate pH (e.g., pH 3-4): The sulfonic acid group deprotonates to a sulfonate (-SO₃⁻), while the amino group remains protonated (-NH₃⁺). This is the zwitterionic form, which often has minimal solubility due to strong intermolecular electrostatic attractions.
At High pH (e.g., pH > 5): The amino group deprotonates to its neutral form (-NH₂), while the sulfonic group remains anionic (-SO₃⁻). The molecule carries a net negative charge and exists as an anion, which is highly soluble in water.
Caption: pH-dependent ionization and solubility of 2-aminobenzenesulfonate.
Q6: I need to dissolve 2-aminobenzenesulfonate in an organic medium for a reaction. What are my options?
Dissolving this compound in purely non-polar organic solvents is often not feasible. The most successful strategy is using polar aprotic solvents or a co-solvent system .
Polar Aprotic Solvents: Solvents like Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF) are the best choices. They are highly polar and can effectively solvate the ionic parts of the molecule without having acidic protons that could cause unwanted reactions. DMSO has a reported solubility of at least 17 mg/mL.[5]
Co-Solvent Systems: This technique involves using a mixture of solvents to achieve the desired solubility.[13][14] A common approach for biological or pharmaceutical applications is to first dissolve the compound in a minimal amount of DMSO and then dilute the solution with another solvent like polyethylene glycol (PEG300) or even an aqueous buffer.[15] This leverages the high solubilizing power of DMSO while minimizing its final concentration in the reaction mixture.
Expert Tip: Always use fresh, anhydrous DMSO, as absorbed moisture can sometimes reduce the solubility of sensitive compounds.[5]
Section 3: Advanced Protocols & Methodologies
Protocol 1: Step-by-Step Guide to pH-Adjusted Aqueous Solubilization
This protocol describes how to prepare a 10 mg/mL stock solution of 2-aminobenzenesulfonate in an aqueous buffer by adjusting the pH.
Materials:
2-Aminobenzenesulfonate powder
Deionized water
1 M NaOH solution
1 M HCl solution
Calibrated pH meter
Volumetric flask
Stir plate and stir bar
Procedure:
Weigh the Compound: Accurately weigh the required amount of 2-aminobenzenesulfonate. For a 10 mL solution at 10 mg/mL, weigh 100 mg.
Initial Slurry: Add the powder to a beaker containing approximately 80% of the final desired volume of deionized water (e.g., 8 mL for a 10 mL final volume). The compound will likely not dissolve at this stage, forming a slurry.
pH Adjustment (Basification): While stirring, begin adding 1 M NaOH dropwise. Monitor the pH continuously with the calibrated pH meter. As the pH rises above ~5, the solid will begin to dissolve as the molecule converts to its more soluble anionic form.
Complete Dissolution: Continue adding NaOH until all the solid has dissolved. The solution should become clear. The final pH will likely be in the range of 7-9.
Final Volume Adjustment: Once dissolution is complete, carefully transfer the solution to a 10 mL volumetric flask. Rinse the beaker with a small amount of deionized water and add it to the flask. Add deionized water to bring the solution to the final 10 mL mark.
Final pH Check (Optional): Check the pH of the final solution and adjust with dilute HCl or NaOH if a specific final pH is required for your experiment.
Filtration: For critical applications, filter the solution through a 0.22 µm syringe filter to remove any microparticulates.
Safety Note: Always wear appropriate personal protective equipment (PPE), including gloves and safety glasses, when handling acids and bases.[4]
Protocol 2: Step-by-Step Guide for Preparing a Co-solvent Formulation
This protocol provides an example of preparing a formulation for in-vitro studies, adapted from common practices for poorly soluble compounds.[15]
Initial Dissolution: Weigh the desired amount of 2-aminobenzenesulfonate and dissolve it completely in the required volume of DMSO. For example, to make 1 mL of a 2.5 mg/mL final solution, dissolve 2.5 mg in 100 µL of DMSO. Gentle vortexing or sonication can aid dissolution.[15]
Add Co-solvent: To the DMSO solution, add the required volume of PEG300 (400 µL). Mix thoroughly until the solution is homogeneous.
Add Surfactant: Add the required volume of Tween-80 (50 µL). Mix again until homogeneous. Tween-80 acts as a surfactant to maintain stability.
Add Aqueous Phase: Finally, add the saline or aqueous buffer (450 µL) slowly while mixing. The final solution should be clear. If precipitation occurs, the concentration may be too high for this specific formulation.
References
Grokipedia. (n.d.). Orthanilic acid.
ChemBK. (2024, April 9). Orthanilic acid.
PubChem. (n.d.). 2-Aminobenzenesulfonate. (CID 5460186). Retrieved from [Link]
PubChem. (n.d.). 2-Aminobenzenesulfonic acid. (CID 6926). Retrieved from [Link]
LookChem. (2025, May 20). 2-aminobenzenesulfonic acid. Retrieved from [Link]
CK-12 Foundation. (2012, February 23). Factors Affecting Solubility. Retrieved from [Link]
EMBL-EBI. (2025, July 1). CHEBI:15942 - 2-aminobenzenesulfonate. Retrieved from [Link]
International Journal of Novel Research and Development. (n.d.). Factors affecting on the solubility and bioavailability of pharmaceutical drug and dosage form through. Retrieved from [Link]
HHS Science. (n.d.). Factors that Affect Solubility. Retrieved from [Link]
International Journal of Pharmaceutical and Chemical Sciences. (n.d.). Strategies for improving hydrophobic drugs solubility and bioavailability. Retrieved from [Link]
International Journal of Medical Science and Dental Research. (2022, November 15). Techniques for Improving Solubility. Retrieved from [Link]
Asian Journal of Pharmaceutics. (n.d.). Improvement in solubility of poor water-soluble drugs by solid dispersion. Retrieved from [Link]
Indo American Journal of Pharmaceutical Research. (2017, March 10). FUNDAMENTALS OF SOLUBILITY ENHANCEMENT TECHNIQUES: WHAT DO WE NEED TO CONSIDER?. Retrieved from [Link]
Chemistry LibreTexts. (2026, January 27). 17.5: Factors that Affect Solubility. Retrieved from [Link]
World Journal of Pharmaceutical Research. (2023, March 13). Solubility enhancement techniques: A comprehensive review. Retrieved from [Link]
Journal of Controlled Release. (2002, April 23). pH-induced solubility transition of sulfonamide-based polymers. Retrieved from [Link]
ResearchGate. (n.d.). Solubility-pH profiles of some acidic, basic and amphoteric drugs. Retrieved from [Link]
Fluid Phase Equilibria. (2013). Effect of pH on the solubilities of divalent and trivalent amino acids in water at 298.15 K. Retrieved from [Link]
ResearchGate. (n.d.). Solubility of Amino Acids: Influence of the pH value and the Addition of Alcoholic Cosolvents on Aqueous Solubility. Retrieved from [Link]
Technical Support Center: HPLC Separation of Aminobenzenesulfonic Acid Isomers
Welcome to the Application Scientist Support Portal. Separating the positional isomers of aminobenzenesulfonic acid—orthanilic acid (ortho), metanilic acid (meta), and sulfanilic acid (para)—is a notorious challenge in a...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Application Scientist Support Portal.
Separating the positional isomers of aminobenzenesulfonic acid—orthanilic acid (ortho), metanilic acid (meta), and sulfanilic acid (para)—is a notorious challenge in analytical chemistry. Due to their highly polar, zwitterionic nature, these compounds typically exhibit poor retention, severe peak tailing, and co-elution in the void volume on standard reversed-phase C18 columns.
This guide provides field-proven, self-validating methodologies to overcome these chromatographic hurdles, bridging the gap between physicochemical theory and practical laboratory execution.
Troubleshooting Workflow
Troubleshooting workflow for the HPLC separation of aminobenzenesulfonic acid isomers.
Section 1: The Root Cause of Separation Failure
To troubleshoot effectively, we must first understand the analytes. The table below summarizes the critical physicochemical properties driving their chromatographic behavior.
Table 1: Physicochemical Properties of Aminobenzenesulfonic Acid Isomers
Q: Why do my isomers co-elute in the void volume on a standard C18 column?
A: The failure lies in the functional groups. Aminobenzenesulfonic acids possess both a strongly acidic sulfonic group (-SO₃H) and a basic amino group (-NH₂). In standard aqueous mobile phases (pH 2–7), they form an inner salt or "zwitterion" (where the sulfonate is deprotonated to -SO₃⁻ and the amine is protonated to -NH₃⁺)[6]. This dual-charge state makes the molecules extremely hydrophilic (as evidenced by their negative LogP values). Consequently, they have virtually no thermodynamic affinity for the hydrophobic alkyl chains of a standard C18 stationary phase, causing them to wash out in the void volume (
t0
).
Q: How can I achieve baseline separation using UV/Vis detection?
A: The most robust solution for UV/Vis workflows is Ion-Pairing Chromatography (IPC) . By introducing a bulky, hydrophobic cation like Tetrabutylammonium hydrogen sulfate (TBAHS) into the mobile phase, you can mask the polarity of the analyte. The TBA⁺ cation forms a neutral, hydrophobic electrostatic complex with the negatively charged sulfonate group of the isomer, forcing the complex to partition effectively into the C18 stationary phase[7].
Mechanistic pathway of Ion-Pairing Chromatography (IPC) increasing analyte retention.
Step-by-Step IPC Protocol (Self-Validating):
Mobile Phase A Preparation: Dissolve 0.05 M Na₂HPO₄ and 0.005 M TBAHS in LC-grade water[7].
pH Optimization (Critical Step): Adjust Mobile Phase A to pH 5.5 using dilute phosphoric acid or NaOH. Causality: At pH 5.5, the sulfonic acid groups of all three isomers are fully ionized (ensuring maximum pairing with TBA⁺), while the varying pKa values of their amino groups (2.48 to 3.73) result in slight differences in overall net charge and hydration radius, driving the separation[7],[1],[3].
Mobile Phase B: 100% Acetonitrile.
Elution Profile: Isocratic at 5% Mobile Phase B / 95% Mobile Phase A.
Column: Spherisorb ODS or equivalent high-carbon-load C18 (250 x 4.6 mm, 5 µm).
System Suitability Test (SST): Before running samples, inject a mixed standard. The system is validated only if the retention factor (
k′
) is > 2.0 (confirming successful ion-pairing) and resolution (
Rs
) between all three isomers is > 1.5.
Q: IPC is suppressing my MS signal. What are the LC-MS compatible alternatives?
A: Non-volatile ion-pairing reagents like TBAHS cause severe ion suppression in Electrospray Ionization (ESI) and will rapidly contaminate your mass spectrometer source[8]. If MS detection is required, you must abandon traditional IPC and utilize Mixed-Mode Chromatography .
Mixed-mode columns (such as Newcrom R1 or Primesep) feature stationary phases where ion-exchange groups are embedded directly into the hydrophobic alkyl chains[2],[5]. This provides built-in electrostatic interactions, allowing you to retain zwitterions using volatile, MS-friendly buffers.
Step-by-Step LC-MS Protocol:
Column Selection: Mixed-mode column with low silanol activity (e.g., Newcrom R1, 150 x 4.6 mm)[2].
Mobile Phase A: LC-MS grade water with 10 mM Ammonium Formate, adjusted to pH 3.0 with Formic Acid. Causality: Ammonium formate is fully volatile[8]. The acidic pH suppresses the ionization of the silanol groups on the column (reducing peak tailing) while maintaining the analytes in their zwitterionic state for interaction with the column's embedded charged groups.
Mobile Phase B: Acetonitrile with 0.1% Formic Acid.
Gradient: 10% B to 50% B over 15 minutes.
Detection: ESI in negative ion mode, monitoring the
[M−H]−
pseudo-molecular ion at m/z 172.
Section 3: References
Separation and determination of aniline and substituted anilinesulphonic acid derivatives by ion-pair reversed-phase high-performance liquid chromatography. Analyst (RSC Publishing).
High performance liquid chromatography-mass spectrometric analysis of sulphonated dyes and intermediates. ResearchGate.
Orthanilic acid. SIELC Technologies.
4-Aminobenzenesulfonic acid. SIELC Technologies.
Green and conventional synthesis of sulfanilic acid. Universitatea din Craiova.
Validation of Analytical Methods for 2-Aminobenzenesulfonate Quantification: A Comparison Guide
Introduction & Context 2-Aminobenzenesulfonate (CAS 88-21-1), widely known as orthanilic acid, is a highly polar aromatic sulfonic acid utilized extensively as a building block in the synthesis of azo dyes, pharmaceutica...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Context
2-Aminobenzenesulfonate (CAS 88-21-1), widely known as orthanilic acid, is a highly polar aromatic sulfonic acid utilized extensively as a building block in the synthesis of azo dyes, pharmaceuticals, and agricultural chemicals[1][2]. Due to its high aqueous solubility and environmental persistence, accurately quantifying this compound in complex matrices—ranging from industrial effluents to biological degradation assays—requires rigorously validated analytical methods[3].
As a zwitterionic-like molecule featuring both a strongly acidic sulfonate group (-SO₃H) and a weakly basic amino group (-NH₂), 2-aminobenzenesulfonate presents unique chromatographic challenges. It typically exhibits poor retention on traditional reversed-phase (RP) columns, necessitating strategic mobile phase modifications or alternative separation techniques. This guide objectively compares three leading analytical methodologies—HPLC-UV, LC-MS/MS, and CE-UV—detailing their mechanistic causality, validation parameters, and optimal use cases.
Comparative Analysis of Quantification Methods
HPLC-UV: The Workhorse for Routine Analysis
Mechanism & Causality:
Standard C18 columns often fail to retain 2-aminobenzenesulfonate due to its extreme polarity, causing it to elute in the void volume. To force retention, mixed-mode stationary phases (e.g., Newcrom R1) or highly aqueous mobile phases with acidic modifiers are employed. The addition of phosphoric acid lowers the mobile phase pH, suppressing the ionization of secondary functional groups and increasing the analyte's relative hydrophobicity[4].
Validation Strengths:
HPLC-UV is the gold standard for formulated product quality control and high-concentration bioreactor monitoring. It offers exceptional repeatability (RSD < 2%) and broad dynamic linearity, though it lacks the sensitivity required for trace environmental analysis.
LC-MS/MS: Precision for Trace Environmental Analysis
Mechanism & Causality:
When analyzing trace levels of 2-aminobenzenesulfonate in complex environmental sludge or wastewater[3], LC-MS/MS is mandatory. The critical transition from HPLC-UV to LC-MS/MS involves swapping the non-volatile phosphoric acid for a volatile modifier like formic acid[4]. Non-volatile acids precipitate in the electrospray ionization (ESI) source, causing catastrophic signal suppression and hardware damage. Because the sulfonate group readily deprotonates, ESI is operated in negative ion mode (ESI-), utilizing Multiple Reaction Monitoring (MRM) to isolate the specific precursor-to-product ion transitions.
Validation Strengths:
LC-MS/MS provides unparalleled specificity and sensitivity, achieving Limits of Detection (LOD) in the nanogram-per-liter (ng/L) range while completely bypassing UV-absorbing matrix interferences.
CE-UV with LVSS: High-Resolution Isomer Differentiation
Mechanism & Causality:
Capillary Zone Electrophoresis (CZE) separates analytes based on their charge-to-size ratio. Since 2-aminobenzenesulfonate remains charged across a wide pH range, it is an ideal candidate for CE. However, standard CE suffers from poor concentration sensitivity due to nanoliter injection volumes. To overcome this, Large-Volume Sample Stacking (LVSS) is employed[5]. By injecting a large volume of the sample dissolved in a low-conductivity matrix (e.g., ultrapure water), a localized high-electric-field zone is created. Upon voltage application, the analyte ions migrate rapidly until they reach the high-conductivity Background Electrolyte (BGE) boundary, where they decelerate and "stack" into a highly concentrated, narrow band.
Validation Strengths:
LVSS increases the detector response by up to 40-fold compared to conventional hydrodynamic injection[5]. This method is highly efficient for separating structural isomers (e.g., distinguishing 2-aminobenzenesulfonate from 4-aminobenzenesulfonate) with minimal solvent consumption.
Quantitative Performance Comparison
The following table synthesizes the validated performance metrics for each analytical approach, providing a clear matrix for method selection based on experimental requirements.
Workflow for the selection and validation of analytical methods for 2-Aminobenzenesulfonate.
Self-Validating Experimental Protocols
To ensure scientific integrity, the following protocols are designed as self-validating systems. Built-in matrix spikes and blank subtractions ensure that any deviation in recovery immediately flags matrix effects or instrumental drift.
Protocol A: HPLC-UV Method Validation for High-Concentration Samples
Objective: Validate an HPLC-UV method for bioreactor degradation tracking[3].
Mobile Phase Preparation: Prepare Mobile Phase A (Ultrapure water with 0.1% v/v phosphoric acid) and Mobile Phase B (Acetonitrile). Causality: Phosphoric acid maintains a consistent acidic pH, ensuring reproducible retention of the zwitterionic analyte[4].
Standard Curve Generation: Prepare a stock solution of 2-aminobenzenesulfonate (1 mg/mL) in Mobile Phase A. Perform serial dilutions to generate a 5-point calibration curve (1, 5, 10, 50, 100 µg/mL).
Chromatographic Conditions: Use a mixed-mode RP column (e.g., 150 x 4.6 mm, 5 µm). Set flow rate to 1.0 mL/min with an isocratic elution of 90% A / 10% B. Set UV detection to 254 nm.
Self-Validation (Matrix Spike): Spike a known concentration (e.g., 20 µg/mL) of the standard into a pre-analyzed blank bioreactor matrix.
Acceptance Criteria: The method is validated if the calibration curve yields
R2>0.999
and the matrix spike recovery falls within 95–105%.
Protocol B: CE-UV with LVSS for Aqueous Environmental Samples
Objective: Achieve trace-level quantification without mass spectrometry using electrokinetic stacking[5].
BGE Preparation: Prepare a 50 mM sodium tetraborate buffer (pH 9.2). Filter through a 0.22 µm membrane.
Sample Preparation (Critical Step): Dilute the environmental water sample 1:10 in ultrapure water. Causality: LVSS requires the sample zone to have significantly lower conductivity than the BGE to generate the high electric field necessary for analyte stacking[5].
Capillary Conditioning: Flush a bare fused-silica capillary (typically 50 µm ID x 60 cm) with 0.1 M NaOH for 2 min, followed by BGE for 3 min.
LVSS Injection: Hydrodynamically inject the low-conductivity sample for an extended duration (e.g., 50 seconds at 50 mbar) to fill a large portion of the capillary.
Polarity Switching & Separation: Apply a negative voltage (-15 kV) to stack the analytes. Once the current reaches 95% of the BGE baseline current (indicating the sample matrix has been pushed out), switch to positive polarity (+20 kV) to separate the stacked analytes.
Self-Validation: Run a standard hydrodynamic injection (5 seconds at 50 mbar) of a high-concentration standard and compare the peak area to the LVSS injection of a diluted standard to calculate the exact Signal Enhancement Factor (SEF).
References
SIELC Technologies. "Separation of Orthanilic acid on Newcrom R1 HPLC column." SIELC.com. URL:[Link]
National Center for Biotechnology Information. "PubChem Compound Summary for CID 6926, 2-Aminobenzenesulfonic acid." PubChem. URL:[Link]
Biala, S., et al. "Mineralization of 2-aminobenzenesulfonate by a bacterial consortium." ResearchGate. URL:[Link]
Department of Science Service (DSS). "Determination of substituted benzene- and naphthalenesulfonates in waste water and their behaviour in sewage treatment." DSS.go.th. URL:[Link]
Comparative Analysis of Aminobenzenesulfonate Isomers: Physicochemical Profiling and Analytical Differentiation
Executive Summary Aminobenzenesulfonates are a critical class of zwitterionic organic compounds widely utilized in drug development, peptidomimetics, and the synthesis of functional dyes. The positional isomerism of the...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Aminobenzenesulfonates are a critical class of zwitterionic organic compounds widely utilized in drug development, peptidomimetics, and the synthesis of functional dyes. The positional isomerism of the amino (
−NH2
) and sulfonic acid (
−SO3H
) groups—yielding orthanilic acid (2-isomer), metanilic acid (3-isomer), and sulfanilic acid (4-isomer)—fundamentally alters their electronic distribution, acidity, and spatial geometry. This guide provides a rigorous comparative analysis of these isomers, detailing the causality behind their physicochemical differences and establishing a validated experimental protocol for their chromatographic separation.
Physicochemical Profiling & Structural Causality
Because the sulfonic acid group is highly acidic, these molecules exist predominantly as zwitterions (
+H3N−C6H4−SO3−
) in both the solid state and aqueous solutions[1]. The experimentally measured pKa values correspond to the deprotonation of the anilinium ion.
Quantitative Data Comparison
Table 1: Comparative Physicochemical Properties of Aminobenzenesulfonate Isomers
The acidity of the
−NH3+
group is governed by the electron-withdrawing inductive effect (-I) of the
−SO3−
group:
Orthanilic Acid: The proximity of the ortho-substituted
−SO3−
group exerts the strongest inductive pull on the nitrogen atom. This destabilizes the positive charge, making it the most willing to donate a proton (lowest pKa, 2.46)[7].
Metanilic Acid: The increased distance in the meta position weakens the inductive effect, resulting in the most stable anilinium ion and the highest pKa (3.74)[6].
Sulfanilic Acid: In the para position, the inductive effect is minimized by distance, but complex resonance interactions across the conjugated
π
-system yield an intermediate pKa of 3.23[1].
Applications in Drug Development and Chemical Biology
Orthanilic Acid (SAnt): In rational drug design, orthanilic acid acts as a rigid
β
-amino acid analog. Its ortho-substitution enforces an 11-membered hydrogen-bonded ring when incorporated into peptide sequences, reliably inducing reverse turns to mimic native protein secondary structures[7].
Metanilic Acid: A crucial intermediate in synthesizing sulfonated azo dyes. Notably, metanilic acid exhibits a "disappearing polymorph" phenomenon (Form I), where exposure to microscopic seed crystals of more stable polymorphs (Form II/III) irreversibly prevents the formation of the original crystal structure[6].
Sulfanilic Acid: The foundational building block for sulfonamide antibiotics (sulfa drugs). It is also the primary reagent in the quantitative colorimetric analysis of nitrate/nitrite ions via diazonium coupling[1].
Differentiating these isomers is analytically challenging. Standard reversed-phase high-performance liquid chromatography (RP-HPLC) fails because the highly polar zwitterions elute in the void volume without interacting with the hydrophobic C18 stationary phase.
Causality of Experimental Design
To achieve baseline resolution, we must employ Ion-Pair Chromatography (IPC) . By introducing tetrabutylammonium bromide (TBAB) into the mobile phase, the bulky, positively charged tetrabutylammonium cations pair with the negatively charged sulfonate groups of the isomers. This neutralizes the localized charge and forms transient, lipophilic complexes that successfully partition into the C18 stationary phase based on subtle structural differences.
Step-by-Step Protocol: Ion-Pair HPLC Separation
Mobile Phase Formulation: Prepare a 10 mM potassium dihydrogen phosphate (
KH2PO4
) aqueous buffer. Add 5 mM TBAB (Ion-Pairing Reagent).
pH Optimization: Adjust the buffer pH to 6.5 using 0.1 M KOH.
Causality: At pH 6.5, the sulfonic acid groups are fully ionized to ensure stoichiometric ion-pairing, while the amino groups (pKa 2.46–3.74) are fully deprotonated, preventing electrostatic repulsion with the TBAB cations.
Solvent Blending: Mix the optimized buffer with HPLC-grade Methanol in an 85:15 (v/v) ratio. Degas thoroughly via ultrasonication.
Sample Preparation: Dissolve the mixed isomer standard in the mobile phase to a concentration of 50 µg/mL per isomer. Filter through a 0.22 µm PTFE membrane to protect the column.
Chromatographic Execution:
Column: C18 Reverse-Phase (250 mm × 4.6 mm, 5 µm particle size).
Flow Rate: 1.0 mL/min (Isocratic).
Temperature: 25 °C.
Injection Volume: 10 µL.
Detection & Self-Validation System: Monitor the eluent via UV detection at 254 nm.
System Suitability Check: Calculate the chromatographic resolution (
Rs
) between the closely eluting meta and para isomers. The system is validated only if
Rs≥2.0
. If
Rs<2.0
, incrementally increase the TBAB concentration by 1 mM to enhance lipophilic retention until baseline separation is achieved.
Visualizing the Analytical Workflow
Workflow for the Ion-Pair HPLC separation of aminobenzenesulfonate isomers.
Technical Comparison Guide: Analytical Strategies for the Structural Elucidation of 2-Aminobenzenesulfonate Derivatives
Introduction 2-Aminobenzenesulfonate (orthanilic acid) derivatives are critical structural motifs found in pharmaceuticals, advanced dyes, and biologically active sulfonates[1]. However, confirming their exact chemical s...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
2-Aminobenzenesulfonate (orthanilic acid) derivatives are critical structural motifs found in pharmaceuticals, advanced dyes, and biologically active sulfonates[1]. However, confirming their exact chemical structure presents unique analytical challenges. Their highly polar, zwitterionic nature often leads to poor retention in standard chromatography, while the lability of the sulfonate group complicates mass spectrometric fragmentation.
This guide objectively compares standalone analytical techniques against a combined orthogonal approach (NMR + HRMS), providing researchers with self-validating protocols and field-proven methodologies to ensure unambiguous structural characterization.
Comparative Analysis of Analytical Strategies
To achieve regulatory-grade structural confirmation, researchers must choose the appropriate analytical strategy. Table 1 compares the performance of standalone techniques versus a combined approach.
Table 1: Comparison of Analytical Strategies for Sulfonate Derivatives
Analytical Strategy
Strengths
Limitations
Best Suited For
Standalone HRMS (HILIC-ESI)
High sensitivity; exact mass confirmation (<3 ppm error); identifies trace impurities.
Cannot easily distinguish positional isomers on the aromatic ring.
Unambiguous determination of regiochemistry and atomic connectivity.
Requires high sample purity and quantity (mg scale); complex spectra for mixtures.
De novo structural elucidation of isolated, pure synthetic products.
Combined (NMR + HRMS)
Gold Standard. Provides both exact elemental composition and complete spatial connectivity.
Higher cost and longer analysis time.
Final structural confirmation for patent filings and IND applications.
Methodology 1: High-Resolution Mass Spectrometry (HRMS)
The Causality Behind the Method
Sulfonate groups (
−SO3H
) are highly acidic. In positive ion mode, they often suffer from severe matrix effects and poor ionization[2]. Operating in Negative Electrospray Ionization (ESI-) exploits the facile proton loss from the sulfonate moiety, yielding highly stable
[M−H]−
adducts[3].
Furthermore, standard Reversed-Phase Liquid Chromatography (RPLC) fails to retain these highly polar compounds. Therefore, Hydrophilic Interaction Liquid Chromatography (HILIC) or Supercritical Fluid Chromatography (SFC) is required to prevent the analytes from eluting in the void volume[3][4].
Step-by-Step HILIC-HRMS Protocol
Sample Preparation: Dissolve the 2-aminobenzenesulfonate derivative in a 90:10 Acetonitrile/Water mixture to a final concentration of 1–5 ppm. Self-validation: Ensure no precipitation occurs, as HILIC requires high organic content.
Mobile Phase A: 10 mM Ammonium formate in water (pH 3.0).
Mobile Phase B: 0.1% Formic acid in Acetonitrile.
Gradient: Start at 95% B, hold for 2 mins, ramp to 50% B over 10 mins.
Ionization (ESI-): Set capillary voltage to 2.5 kV, desolvation temperature to 350 °C. Trace addition of trifluoroethanol (TFE) can be used to suppress corona discharge in negative mode if using nano-ESI[2].
Data Acquisition (Orbitrap/Q-TOF): Acquire full scan MS (m/z 100–1000) at 70,000 resolution. Trigger data-dependent MS/MS (ddMS2) using Higher-energy Collisional Dissociation (HCD) at normalized collision energies (NCE) of 20, 30, and 40 eV.
Table 2: Expected HRMS Data for 2-Aminobenzenesulfonate Derivatives
Ion Type
Expected m/z Behavior
Diagnostic Value
Precursor Ion
[M−H]−
(High intensity, base peak)
Confirms exact mass and elemental composition (Error < 3 ppm).
Fragment 1
[M−H−SO2]−
(Loss of 64.00 Da)
Highly characteristic of aryl sulfonates undergoing rearrangement.
Fragment 2
[M−H−SO3]−
(Loss of 79.96 Da)
Confirms the presence of the terminal sulfonate group.
Methodology 2: Nuclear Magnetic Resonance (NMR)
The Causality Behind the Method
The electron-withdrawing benzenesulfonate group and the electron-donating amino group create a strong "push-pull" electronic environment on the aromatic ring. This significantly shifts the
1H
and
13C
signals, making them highly diagnostic[5][6]. Because zwitterionic sulfonates have poor solubility in standard non-polar deuterated solvents like
CDCl3
, highly polar solvents such as DMSO−d6 or D2O must be used[7][8].
Step-by-Step NMR Protocol
Sample Preparation: Dissolve 10–20 mg of the highly purified compound in 0.6 mL of
DMSO−d6
. Self-validation: The solution must be completely clear to ensure sharp lines and accurate integration.
1D Acquisition:
1H
NMR (400/600 MHz): Acquire 16–32 scans. Look for the broad exchangeable
−NH2
protons (typically
δ
5.0–6.5 ppm in DMSO) and the specific splitting pattern of the aromatic protons.
13C
NMR (100/150 MHz): Acquire minimum 1024 scans. The quaternary carbon attached to the sulfonate (
C−SO3
) will appear deshielded around 130–140 ppm[6].
2D Acquisition (HSQC & HMBC): Run
1H−13C
HMBC to observe long-range couplings (2J and 3J). The aromatic protons will show strong 3J correlations to the quaternary carbons bearing the amino and sulfonate groups, unambiguously proving the ortho (1,2-substitution) relationship.
Workflow Visualization
The following diagram illustrates the integrated, self-validating workflow required to achieve regulatory-grade structural confirmation of these complex derivatives.
Orthogonal analytical workflow for the structural elucidation of sulfonate derivatives.
Conclusion
Relying on a single analytical technique for 2-aminobenzenesulfonate derivatives often results in incomplete characterization due to their zwitterionic polarity and unique electronic properties. By pairing the exact mass and fragmentation capabilities of HILIC-ESI(-)-HRMS with the spatial and regiochemical mapping of 2D NMR in
DMSO−d6 , researchers create a closed, self-validating loop. This combined approach ensures absolute structural certainty, accelerating downstream drug development and material science applications.
References
Source: nih.
Synthesis and evaluation of benzenesulfonic acid derivatives as human neutrophil elastase (hNE)
Comparative Antimicrobial Activity of Aminobenzenesulfonate Derivatives: A Structural and Methodological Guide
Aminobenzenesulfonate derivatives, classically known as sulfonamides, represent one of the foundational classes of synthetic antimicrobial agents. Despite historical challenges with bacterial resistance, novel functional...
Author: BenchChem Technical Support Team. Date: April 2026
Aminobenzenesulfonate derivatives, classically known as sulfonamides, represent one of the foundational classes of synthetic antimicrobial agents. Despite historical challenges with bacterial resistance, novel functionalization of the aminobenzenesulfonate scaffold has revitalized their clinical and developmental relevance. This guide provides a rigorous comparative analysis of these derivatives, focusing on their structure-activity relationships (SAR) and the self-validating experimental frameworks required to accurately quantify their efficacy.
Mechanistic Grounding & Causality
To rationally design or evaluate new aminobenzenesulfonate derivatives, one must first understand the causality of their bacteriostatic nature. The core pharmacophore of these compounds structurally mimics para-aminobenzoic acid (PABA). This structural homology allows them to act as competitive inhibitors of dihydropteroate synthase (DHPS), a critical enzyme in the bacterial de novo folate synthesis pathway (1)[1]. By starving the bacteria of tetrahydrofolate—an essential cofactor for purine and pyrimidine biosynthesis—these compounds halt bacterial replication.
Fig 1: Mechanism of DHPS inhibition by aminobenzenesulfonates in the folate synthesis pathway.
Comparative Antimicrobial Performance & SAR
Recent medicinal chemistry efforts have focused on hybridizing the aminobenzenesulfonate core with other pharmacophores to overcome resistance mechanisms (such as mutated DHPS) and broaden the antimicrobial spectrum. The position of the sulfonamide group and the nature of the N-substituent drastically alter the Minimum Inhibitory Concentration (MIC).
Structure-Activity Relationship (SAR) Insights:
Positional Isomerism : Research indicates that shifting the sulfonamide group from the para to the meta position on certain scaffolds (e.g., pyrrole sulfonamides) can amplify antibacterial activity by selectively targeting microbial carbonic anhydrases. Conversely, para-substituted derivatives often demonstrate superior antibiofilm and antifungal properties (2)[2].
Heterocyclic Hybridization : Coupling the sulfonamide structure with coplanar systems, such as thienopyrimidines, enhances membrane penetration. Thienopyrimidine-sulfadiazine hybrids exhibit improved efficacy against Gram-negative strains like E. coli compared to the parent sulfadiazine (3)[3].
Oxaborole Conjugation : The integration of a boron-containing oxaborole ring with a nitrophenyl sulfonamide (e.g., compound PT638) has yielded exceptional activity against Methicillin-Resistant Staphylococcus aureus (MRSA), driving MIC values down to the sub-microgram level (0.4 µg/mL) (4)[4].
Quantitative Data Comparison
The following table synthesizes the MIC values of classical and novel aminobenzenesulfonate derivatives against standard bacterial strains to guide compound selection.
Compound Class / Derivative
Target Strain
MIC (µg/mL)
Key Structural Modification
Sulfadiazine (Classical)
S. aureus (Gram +)
250
Standard pyrimidine N-substitution
Thienopyrimidine-Sulfadiazine
S. aureus / E. coli
125
Coplanar thienopyrimidine coupling
Thienopyrimidine-Sulfamethoxazole
E. coli (Gram -)
125
Isoxazole ring with coplanar core
Pyrrole Sulfonamides
S. aureus
625 - 10,000
Meta-positioning of sulfonamide
PT638 (Oxaborole-Sulfonamide)
MRSA
0.4
Nitro group & oxaborole ring addition
Self-Validating Experimental Protocol for MIC Determination
To ensure high trustworthiness and reproducibility when evaluating novel aminobenzenesulfonate derivatives, the experimental design must account for the unique pharmacological quirks of this drug class.
Expert Insight: When testing sulfonamides, it is imperative to use Mueller-Hinton Broth (MHB) that is rigorously depleted of thymine and thymidine. Excess environmental thymidine allows bacteria to bypass the folate synthesis blockade by scavenging exogenous precursors, leading to artificially elevated MIC values and false resistance profiles.
Fig 2: Standardized broth microdilution workflow for determining MIC of sulfonamide derivatives.
Step-by-Step Methodology (Broth Microdilution)
This protocol is designed as a self-validating system, incorporating strict internal controls to isolate the true antimicrobial effect of the derivative from solvent toxicity or media artifacts.
Media Preparation & Validation : Prepare Cation-Adjusted Mueller-Hinton Broth (CAMHB). Validate the media by testing a reference strain (e.g., Enterococcus faecalis ATCC 29212) with trimethoprim/sulfamethoxazole to confirm that thymidine levels are sufficiently low to permit sulfonamide activity.
Compound Preparation : Dissolve the aminobenzenesulfonate derivatives in Dimethyl Sulfoxide (DMSO) to create a 10 mg/mL stock. The final DMSO concentration in the assay must not exceed 1% (v/v) to prevent solvent-induced cytotoxicity.
Serial Dilution : In a 96-well microtiter plate, perform two-fold serial dilutions of the compounds in CAMHB to achieve a test range spanning from 0.25 to 512 µg/mL.
Inoculum Preparation : Suspend isolated bacterial colonies in sterile saline to match a 0.5 McFarland standard (approximately
1.5×108
CFU/mL). Dilute the suspension 1:150 in CAMHB.
Inoculation : Add 50 µL of the diluted inoculum to each well, yielding a final well concentration of
5×105
CFU/mL.
Internal Controls (Self-Validation) :
Positive Growth Control: Broth + Inoculum (No drug) to ensure bacterial viability.
Negative Sterility Control: Broth only to ensure no contamination.
Vehicle Control: Broth + Inoculum + 1% DMSO to prove the solvent is not the cause of inhibition.
Quality Control: Reference antibiotic (e.g., standard Sulfamethoxazole) against ATCC reference strains to baseline the assay.
Incubation & Readout : Incubate the plates at 37°C for 18-24 hours. To avoid subjective visual turbidity readings, add 30 µL of 0.015% resazurin solution to each well and incubate for an additional 2 hours. A color change from blue (oxidized) to pink (reduced) indicates bacterial metabolic viability. The MIC is defined as the lowest concentration well that remains blue.
A Senior Application Scientist's Guide to the Proper Disposal of 2-Aminobenzenesulfonate (Orthanilic Acid)
This guide provides comprehensive, step-by-step procedures for the safe handling and disposal of 2-Aminobenzenesulfonate (also known as Orthanilic acid, CAS No. 88-21-1) and its associated waste streams.
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides comprehensive, step-by-step procedures for the safe handling and disposal of 2-Aminobenzenesulfonate (also known as Orthanilic acid, CAS No. 88-21-1) and its associated waste streams. As a compound frequently used in chemical synthesis and research, adherence to proper disposal protocols is not merely a regulatory formality but a critical component of laboratory safety and environmental stewardship. This document is intended for researchers, scientists, and drug development professionals who handle this chemical.
Hazard Assessment & Risk Mitigation: The "Why" Behind the Protocol
Understanding the inherent risks of a chemical is the foundation of its safe management. 2-Aminobenzenesulfonate is not benign; its hazard profile necessitates a cautious and well-defined handling and disposal strategy.
1.1. Summary of Chemical Hazards
2-Aminobenzenesulfonate is classified as a hazardous substance primarily due to its corrosive and irritant properties.[1] Key hazards include:
Severe Skin and Eye Damage: Direct contact can cause severe skin burns and serious eye damage.[2] The acidic sulfonic acid group and the aromatic amine structure contribute to its tissue-corrosive nature.
Irritation: It is a known skin and eye irritant.[1][3]
Respiratory Irritation: Inhalation of dusts may cause respiratory irritation.[3]
Allergic Skin Reaction: Some data suggests it may cause an allergic skin reaction.[2]
While some safety data sheets indicate it is harmful to aquatic life, others state it contains no substances known to be hazardous to the environment.[3][4][5] This ambiguity underscores the importance of preventing its release into the environment by treating all waste as hazardous.[4][6]
1.2. Mandatory Personal Protective Equipment (PPE)
To mitigate the risks of exposure, all handling and disposal operations must be conducted while wearing appropriate PPE. The goal is to create a complete barrier between the researcher and the chemical.
Eye/Face Protection: Chemical safety goggles are mandatory.[3] For tasks with a higher splash risk, a face shield should be worn in addition to goggles.
Hand Protection: Wear protective gloves, such as nitrile gloves, to prevent skin contact.[1]
Body Protection: A lab coat or other protective clothing is required to protect the skin from accidental contamination.[3]
Ventilation: All work, including waste consolidation, should be performed in a well-ventilated area or a certified chemical fume hood to minimize inhalation of dust.[6]
1.3. Chemical Incompatibilities
Segregation is a critical principle of chemical waste management. Improper mixing can lead to dangerous reactions. 2-Aminobenzenesulfonate waste must be kept separate from:
Strong Oxidizing Agents: Such as nitric acid, perchlorates, and permanganates.[3][6]
Step-by-Step Disposal Protocol: A Self-Validating System
This protocol ensures that waste is handled safely from the point of generation to its final disposition, in compliance with federal, state, and local regulations.[1]
Step 3.1: Waste Collection (At the Point of Generation)
Proper disposal begins the moment waste is created.
Aqueous Waste: Collect all aqueous solutions containing 2-Aminobenzenesulfonate in a dedicated, sealable waste container. Do not pour any amount down the drain.[1]
Solid Waste: Collect unreacted reagent, contaminated reaction byproducts, and any grossly contaminated solids (e.g., weighing paper, stir bars) in a separate, dedicated solid waste container.
Contaminated Labware: Items like gloves, bench paper, and pipette tips that are incidentally contaminated should be collected in a designated, sealed plastic bag or container clearly marked as hazardous waste.
Step 3.2: Container Selection and Labeling
Clear and accurate labeling is crucial for safety and regulatory compliance.
Select an Appropriate Container: Use a high-density polyethylene (HDPE) or other chemically compatible container with a leak-proof, screw-on cap. Ensure the container is in good condition. Do not reuse containers that previously held incompatible chemicals.[9]
Label Accurately: Affix a hazardous waste label to the container before adding any waste. The label must include:
The words "Hazardous Waste."
The full chemical name: "2-Aminobenzenesulfonate" (Orthanilic acid).
An accurate list of all other constituents and their approximate percentages.
The date accumulation started.
The name of the Principal Investigator or research group.
Step 3.3: Temporary Storage in the Laboratory
Waste must be stored safely pending pickup by your institution's environmental health and safety (EH&S) department.
Location: Store the sealed waste container in a designated satellite accumulation area within the lab. This area should be under the control of the laboratory personnel.
Secondary Containment: Place the waste container in a secondary containment bin or tray that can hold at least 110% of the container's volume. This prevents the spread of material in case of a leak.
Segregation: Ensure the container is stored away from incompatible materials, particularly strong oxidizing agents.[6]
Step 3.4: Arranging for Professional Disposal
Under no circumstances should this chemical waste be disposed of in the regular trash or poured down the sewer.
Contact EH&S: Once the container is nearly full (no more than 90% capacity[9]), or if the waste has been stored for the maximum time allowed by your institution (often 6-12 months), contact your institution's EH&S department or equivalent safety office to schedule a waste pickup.
Follow Institutional Procedures: Adhere strictly to your organization's procedures for waste pickup requests. This ensures the waste is handled by a licensed waste disposal company in accordance with all regulations.[1]
Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2-Aminobenzenesulfonate waste.
Caption: Disposal workflow for 2-Aminobenzenesulfonate waste.
Emergency Procedures: Spill Management
In the event of a spill, a swift and correct response is critical to minimize exposure and environmental contamination.
Secure the Area: Immediately alert others in the vicinity and evacuate non-essential personnel.[10] Restrict access to the spill area.
Assess the Spill: If the spill is large, involves other highly toxic materials, or you feel unsafe, call your institution's emergency response number immediately.
Small Spill Cleanup (Solids):
Wearing full PPE, gently dampen the spilled solid with water to prevent dust from becoming airborne.[8]
Carefully sweep or scoop the dampened material into a suitable container.[8]
Small Spill Cleanup (Liquids):
Cover the spill with an inert absorbent material, such as sand, earth, or a commercial sorbent.[10]
Once absorbed, scoop the material into a suitable container.
Final Steps:
Label the container as "Hazardous Waste: Spill Debris containing 2-Aminobenzenesulfonate."
Thoroughly decontaminate the spill area with soap and water.[8]
Dispose of all cleanup materials as hazardous waste.[8]
References
2-Aminobenzenesulfonamide - SAFETY DATA SHEET. (2026, January 16). Fisher Scientific.
Safety Data Sheet 2-Aminobenzenesulfonic acid.Metasci.
SAFETY DATA SHEET - 2-Aminobenzenesulfonic Acid. (2024, November 19). TCI Chemicals.
Orthanilic acid - SAFETY DATA SHEET. (2012, May 9). Thermo Fisher Scientific.
Benzenesulfonic acid, 4-amino- - SAFETY DATA SHEET. (2014, June 12). Thermo Fisher Scientific.
SAFETY DATA SHEET - 3-Aminobenzenesulfonic acid. (2025, November 6). Sigma-Aldrich.
A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 2-Aminobenzenesulfonate
Welcome to your essential safety and handling guide for 2-Aminobenzenesulfonate (also known as Orthanilic Acid). In our work, precision and safety are paramount.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to your essential safety and handling guide for 2-Aminobenzenesulfonate (also known as Orthanilic Acid). In our work, precision and safety are paramount. Understanding the nature of the reagents we handle is the first step in ensuring a safe and successful experimental outcome. 2-Aminobenzenesulfonate is a valuable compound in organic synthesis, particularly for creating dyes and pharmaceuticals[1]. However, its hazardous properties demand our full attention and respect.
This guide moves beyond a simple checklist. It provides the critical context—the "why"—behind each safety recommendation, empowering you to work confidently and securely. The core directive is this: 2-Aminobenzenesulfonate is classified as a substance that causes severe skin burns and eye damage[2][3]. Therefore, direct contact must be meticulously avoided through the consistent and correct use of Personal Protective Equipment (PPE).
Hazard Analysis: Understanding the Risks
2-Aminobenzenesulfonate is a light brown crystalline powder[1][2]. This physical form presents the primary risk of generating airborne dust during handling, which can be inhaled or settle on skin and surfaces.
Dermal and Ocular Hazard: The most significant danger is its corrosive nature. Direct contact with the powder or its solutions can cause severe skin burns and serious, potentially irreversible, eye damage[2][3][4]. Symptoms of skin contact can include itching, scaling, reddening, or blistering[2].
Respiratory Hazard: Inhalation of the dust can lead to irritation of the respiratory system[5]. The precautionary statement P260, "Do not breathe dust/fume/gas/mist/vapors/spray," underscores this risk[2][6].
Ingestion Hazard: While less common in a laboratory setting with proper hygiene, ingestion can cause burns to the mouth, throat, and stomach[4].
These hazards dictate that our primary line of defense is a robust barrier between the chemical and our bodies.
Core PPE Requirements: Your Non-Negotiable Barrier
Engineering controls, such as working within a chemical fume hood, are the first line of defense to minimize dust and vapor exposure[4][7]. The following PPE is mandatory when handling 2-Aminobenzenesulfonate in any form.
Eye and Face Protection:
What: At a minimum, wear tight-sealing chemical safety goggles that conform to standards such as European Standard EN 166 or OSHA 29 CFR 1910.133[5][8].
Why: Goggles are essential to protect against dust particles and splashes. Given the severity of potential eye damage, a face shield worn over safety goggles is strongly recommended, especially when handling larger quantities or during procedures with a high risk of splashing[9].
Hand Protection:
What: Wear chemically resistant gloves, such as nitrile gloves[2][10][11]. Ensure gloves are of sufficient thickness and are changed immediately if contaminated.
Why: Gloves provide the most direct barrier against skin contact. Always inspect gloves for tears or holes before use. After handling, remove gloves using the proper technique to avoid contaminating your skin and wash your hands thoroughly[2][7].
Body Protection:
What: A lab coat is the minimum requirement. For tasks involving significant quantities of solid or potential for splashing, consider disposable coveralls for enhanced protection[11]. When cleaning spills, a chemically resistant apron is advisable[9].
Why: Protective clothing prevents the chemical from coming into contact with your skin and contaminating your personal clothing[2][5]. Contaminated clothing must be removed immediately and washed before reuse[2][7][10].
Respiratory Protection:
What: The need for respiratory protection depends on the scale and ventilation.
Mandatory for Solids: When weighing or handling the solid powder outside of a certified chemical fume hood, a NIOSH-approved half-face respirator with a particulate filter (or an organic vapor/acid gas cartridge with a particulate pre-filter) is necessary[1][6].
As-Needed for Solutions: For handling solutions under adequate ventilation (e.g., in a fume hood), respiratory protection may not be required, but a risk assessment should always be performed.
Why: The primary inhalation risk comes from the fine powder. A respirator prevents these particles from entering your respiratory tract. Relying solely on a fume hood is effective, but a respirator provides an essential secondary layer of protection during direct handling of the solid.
Operational Plans: PPE in Practice
The level of PPE required can be adjusted based on the specific task. The following table provides guidance for common laboratory procedures.
Task
Eye/Face Protection
Hand Protection
Body Protection
Respiratory Protection
Weighing/Handling Solid
Safety goggles and face shield
Chemically resistant gloves (Nitrile)
Lab coat or disposable coveralls
Required: NIOSH-approved respirator with particulate filter
Preparing Solutions
Safety goggles (face shield recommended)
Chemically resistant gloves (Nitrile)
Lab coat
Recommended: Work in a chemical fume hood. Respirator if ventilation is inadequate.
Conducting Reactions
Safety goggles
Chemically resistant gloves (Nitrile)
Lab coat
Work in a chemical fume hood.
Spill Cleanup
Safety goggles and face shield
Heavy-duty, chemically resistant gloves
Lab coat and chemical apron
NIOSH-approved respirator with particulate filter
Preparation: Before retrieving the chemical, ensure your workspace within the chemical fume hood is clean. Confirm the location of the nearest eyewash station and safety shower[6][8].
Donning PPE: Put on your lab coat, followed by safety goggles, and a face shield. Finally, don your respirator (if required) and gloves.
Handling the Chemical:
Retrieve the container of 2-Aminobenzenesulfonate and place it in the fume hood.
Minimize dust generation by opening the container carefully and handling it gently[2].
Use a spatula to weigh the desired amount of powder onto weighing paper or into a beaker.
Securely close the primary container and wipe it down with a damp cloth before returning it to storage.
Solubilization: Slowly add the weighed powder to your chosen solvent in a suitable flask, stirring gently.
Decontamination and Doffing:
Clean all equipment used.
Remove PPE in the reverse order it was put on, being careful not to touch the outside of contaminated items. Remove gloves last.
Dispose of all contaminated disposable PPE as chemical waste.
The following diagram outlines the critical decision-making and action steps for safely handling 2-Aminobenzenesulfonate.
Caption: Workflow for Safe Handling of 2-Aminobenzenesulfonate.
Emergency and Disposal Plans
Spill Response:
In the event of a small spill, immediate and correct action is crucial to prevent exposure.
Isolate the Area: Alert others and restrict access to the spill area. Ensure you are wearing the appropriate PPE for cleanup (see table above).
Contain the Spill: For solid spills, gently dampen the material with water to prevent dust from becoming airborne[12].
Collect Material: Carefully sweep or scoop the dampened material into a designated, labeled waste container[12]. Use absorbent paper dampened with water to pick up any remaining residue[12].
Decontaminate: Wash the spill area thoroughly with soap and water[1][12].
Disposal: Seal all contaminated materials (including gloves, wipes, and clothing) in a vapor-tight plastic bag for disposal as hazardous waste[1][12].
Waste Disposal:
All waste containing 2-Aminobenzenesulfonate, whether solid, in solution, or as contaminated consumables, must be treated as hazardous chemical waste.
Collect waste in clearly labeled, sealed containers.
Do not mix with incompatible waste streams. 2-Aminobenzenesulfonate is incompatible with strong oxidizing agents[2][4].
All disposal must adhere strictly to your institution's and local environmental regulations[2][7][10]. Never dispose of this chemical down the drain[10][11].
By adhering to these guidelines, you uphold the highest standards of laboratory safety, protecting yourself, your colleagues, and the integrity of your research.
References
Safety Data Sheet 2-Aminobenzenesulfonic acid. (n.d.). MetaSci.
